DL-SERINE UNLABELED
Description
Overview of Serine as a Fundamental Metabolite
Serine is a crucial amino acid, classified as non-essential in many organisms because it can be synthesized internally. wikipedia.orghmdb.ca It serves as a foundational element in a multitude of metabolic pathways. wikipedia.org As a proteinogenic amino acid, the L-stereoisomer, L-Serine, is a constituent of proteins. wikipedia.org Beyond its role in protein synthesis, serine is a central node in metabolism, participating in the biosynthesis of purines and pyrimidines, which are essential for DNA and RNA synthesis. wikipedia.org
Furthermore, serine is a precursor to several other amino acids, including glycine (B1666218) and cysteine, and in bacteria, tryptophan. wikipedia.org Its metabolic importance extends to the synthesis of numerous other vital biomolecules such as sphingolipids, which are critical components of cell membranes, and folate, a key player in one-carbon metabolism. wikipedia.org One-carbon metabolism, fueled by serine, is essential for generating the building blocks required for new cellular components, including proteins, lipids, and nucleic acids. csic.es The metabolic pathways involving serine are so critical that rapidly proliferating cells, show a high dependency on its availability. aginganddisease.org
The biosynthesis of serine primarily originates from the glycolytic intermediate 3-phosphoglycerate (B1209933). wikipedia.org In mammals, the brain has a notable capacity for serine biosynthesis, highlighting its importance in central nervous system function. researchgate.netrupress.org While L-serine is the more common isomer in biological systems, D-serine also plays vital roles, particularly as a signaling molecule in the brain. wikipedia.org
Significance of Racemic Mixtures in Biological Investigations
A racemic mixture, or racemate, is composed of equal amounts of two enantiomers—chiral molecules that are non-superimposable mirror images of each other. numberanalytics.comnumberanalytics.com DL-Serine is a racemic mixture of D-Serine and L-Serine. chemicalbook.com While enantiomers share identical physical properties like melting point and solubility, they can exhibit distinct biological activities. numberanalytics.com This difference arises from their interactions with other chiral molecules in biological systems, such as enzymes and receptors. jove.com
The use of racemic mixtures like DL-Serine in research is significant for several reasons. It allows for the investigation of the combined effects of both enantiomers. In some instances, both the D- and L-forms of a molecule may have biological activity, or one may modulate the effect of the other. researchgate.net Studying the racemate can provide a broader understanding of the potential roles of a compound before delving into the more complex and often costly synthesis or separation of individual enantiomers. numberanalytics.com
In the context of drug development and biological investigation, initially using a racemic mixture can be a more straightforward and cost-effective approach. numberanalytics.comregione.emilia-romagna.it However, it's crucial to recognize that the two enantiomers can have different pharmacological, toxicological, and metabolic profiles. numberanalytics.comresearchgate.net Therefore, the study of racemic mixtures is often a preliminary step, with subsequent research focusing on the individual enantiomers to elucidate their specific contributions. For example, while L-Serine is incorporated into proteins, D-Serine has been identified as a key neurotransmitter. sigmaaldrich.com Investigating DL-Serine can thus provide insights into processes where both isomers might be relevant.
Historical Context of Serine Metabolic Research (non-human focus)
The discovery and initial research on serine have roots in the 19th and early 20th centuries. Emil Cramer first isolated serine from silk protein, a particularly rich source, in 1865. wikipedia.org The name "serine" is derived from the Latin word for silk, sericum. wikipedia.org The chemical structure of serine was subsequently established in 1902. wikipedia.org
Early metabolic research in non-human organisms, such as bacteria, was instrumental in delineating the biosynthetic pathways of serine. For instance, studies in E. coli identified the genes—serA, serC, and serB—that encode the enzymes responsible for serine biosynthesis from 3-phosphoglycerate. wikipedia.org This pathway, known as the phosphorylated pathway, was later found to be operative in the brains of rats, indicating its conservation across different species. researchgate.net
Research in the mid-20th century further illuminated the central role of serine in metabolism. Studies in various animal models and cell cultures demonstrated that rapidly dividing cells, including certain tumor cells in rats, exhibit increased serine biosynthesis. rupress.org For example, a hepatoma cell line was found to have significantly higher activity of 3-phosphoglycerate dehydrogenase (PHGDH), the first enzyme in the serine synthesis pathway, compared to normal proliferating hepatocytes. rupress.org This early work laid the foundation for the current understanding of the heightened dependence of certain cancer cells on serine metabolism. rupress.orgresearchgate.net Furthermore, research on non-human models, such as rodents, has been critical in understanding the consequences of impaired serine metabolism, where genetic deletion of Phgdh was shown to cause embryonic lethality due to severe developmental defects, particularly in the central nervous system. rupress.org Subcutaneous injection of DL-serine was also found to increase the number and size of renal tubular cell tumors in male rats treated with a carcinogen. chemsrc.com
Physicochemical Properties of DL-Serine
| Property | Value | Source |
| Molecular Formula | C3H7NO3 | chemicalbook.com |
| Molecular Weight | 105.09 g/mol | chemicalbook.com |
| Appearance | White crystalline powder | chemicalbook.com |
| Melting Point | 240 °C (decomposes) | chemicalbook.comchemsrc.com |
| Water Solubility | 50.23 g/L (at 25 °C) | chemicalbook.com |
| CAS Number | 302-84-1 | chemicalbook.com |
Properties
Molecular Weight |
105.09 |
|---|---|
Purity |
98% |
Origin of Product |
United States |
Serine Biosynthesis and Anabolic Pathways
De Novo Synthesis Pathways
The de novo synthesis of L-serine primarily occurs through two major pathways: the Phosphorylated Pathway of Serine Biosynthesis (PPSB) and, in photosynthetic organisms, the Glycolate (B3277807) Pathway of Serine Biosynthesis (GPSB). oup.com
Phosphorylated Pathway of Serine Biosynthesis (PPSB)
The PPSB is a highly conserved three-step enzymatic pathway that diverts the glycolytic intermediate 3-phosphoglycerate (B1209933) (3-PGA) towards serine production. frontiersin.orgresearchgate.netmdpi.com This pathway is considered the principal route for serine synthesis in non-photosynthetic organisms and tissues. nih.govfrontiersin.org In plants, while the photorespiratory pathway is a major source of serine in photosynthetic tissues, the PPSB is crucial in non-photosynthetic tissues and under conditions where photorespiration is suppressed. frontiersin.orgnih.gov The enzymes of the PPSB are located in the plastids. frontiersin.org
The three sequential reactions of the PPSB are catalyzed by D-3-Phosphoglycerate Dehydrogenase (PGDH), Phosphoserine Aminotransferase (PSAT), and L-Phosphoserine Phosphatase (PSP). frontiersin.org
D-3-Phosphoglycerate Dehydrogenase (PGDH) is the first and rate-limiting enzyme in the PPSB. nih.govnih.gov It catalyzes the reversible oxidation of 3-phosphoglycerate (3-PGA) to 3-phosphohydroxypyruvate (3-PHP), utilizing NAD+ as a cofactor which is concomitantly reduced to NADH. frontiersin.orgfrontiersin.org
The activity of PGDH is subject to regulation. In many bacteria, it is controlled by negative feedback inhibition from L-serine. frontiersin.org In the vascular plant Arabidopsis thaliana, the regulation is more complex, with some PGDH isozymes being inhibited by L-serine and activated by other amino acids like L-alanine, L-valine, and L-methionine. frontiersin.org In humans, PGDH is a critical enzyme, and its deficiency can lead to severe neurological disorders. nih.govuniprot.org Conversely, elevated levels of PGDH are associated with various cancers, where it supports tumor growth not only by supplying serine for biosynthesis but also through non-metabolic functions. nih.govresearchgate.net
| Organism/System | Substrate | Product | Cofactor | Regulation | Cellular Location | References |
|---|---|---|---|---|---|---|
| Bacteria (e.g., E. coli) | 3-Phosphoglycerate | 3-Phosphohydroxypyruvate | NAD+ | Feedback inhibition by L-serine | Cytosol | frontiersin.org |
| Plants (Arabidopsis thaliana) | 3-Phosphoglycerate | 3-Phosphohydroxypyruvate | NAD+ | Inhibition by L-serine, activation by other amino acids | Plastids | frontiersin.orgfrontiersin.org |
| Humans | 3-Phosphoglycerate | 3-Phosphohydroxypyruvate | NAD+ | - | Cytosol | researchgate.netnih.gov |
The second step in the PPSB is catalyzed by Phosphoserine Aminotransferase (PSAT), a pyridoxal (B1214274) 5'-phosphate (PLP)-dependent enzyme. researchgate.netmdpi.comuniprot.org PSAT facilitates the reversible transamination of 3-phosphohydroxypyruvate (3-PHP) to produce 3-phosphoserine (3-PS). researchgate.netfrontiersin.org This reaction utilizes L-glutamate as the amino group donor, which is converted to α-ketoglutarate. researchgate.netnih.gov
The reaction catalyzed by PSAT is crucial for pushing the equilibrium of the PPSB towards serine formation, especially since the initial reaction catalyzed by PGDH is thermodynamically unfavorable. researchgate.netnih.gov In humans, PSAT is particularly vital in the central nervous system, where serine is a precursor for important molecules like D-serine and phospholipids (B1166683). nih.govnih.gov Mutations in the gene encoding human PSAT are linked to serine deficiency disorders with severe neurological symptoms. researchgate.netnih.gov
| Organism/System | Substrates | Products | Cofactor | Mechanism | References |
|---|---|---|---|---|---|
| General | 3-Phosphohydroxypyruvate, L-Glutamate | 3-Phosphoserine, α-Ketoglutarate | Pyridoxal 5'-phosphate (PLP) | Ping-pong mechanism | researchgate.netnih.gov |
| Humans | 3-Phosphohydroxypyruvate, L-Glutamate | O-phosphoserine, α-Ketoglutarate | Pyridoxal 5'-phosphate (PLP) | Reversible transamination | nih.govnih.gov |
| Yeast (Saccharomyces cerevisiae) | 3-Phosphohydroxypyruvate, L-Glutamate | 3-Phosphoserine, α-Ketoglutarate | Pyridoxal 5'-phosphate (PLP) | Transamination | mdpi.comuniprot.org |
The final and irreversible step of the PPSB is the dephosphorylation of 3-phosphoserine (3-PS) to L-serine, a reaction catalyzed by L-Phosphoserine Phosphatase (PSP). researchgate.netnih.gov This hydrolysis reaction also produces inorganic phosphate (B84403). nih.gov As the irreversible step, PSP activity is a key driving force for the entire pathway. researchgate.net
PSP requires magnesium as a cofactor and functions as a homodimer. ebi.ac.uk In humans, PSP is crucial for brain development, and its deficiency is associated with neurological symptoms. nih.govnih.gov In plants, a lack of PSP activity can lead to developmental defects, including embryo lethality and impaired root growth, highlighting the essential role of the PPSB in plant development. oup.com In some bacteria, such as Mycobacterium tuberculosis, PSP activity is regulated by various amino acids, with L-serine and L-glycine acting as inhibitors and others like L-lysine acting as activators. uniprot.org
| Organism/System | Substrate | Products | Cofactor | Significance | References |
|---|---|---|---|---|---|
| General | 3-Phosphoserine | L-Serine, Inorganic Phosphate | Magnesium | Final, irreversible step of PPSB | researchgate.netebi.ac.uk |
| Humans | O-phospho-L-serine | L-Serine, Phosphate | - | Crucial for brain development | nih.govuniprot.org |
| Plants (Arabidopsis thaliana) | Phosphoserine | Serine, Phosphate | - | Essential for embryo and root development | oup.com |
| Bacteria (Mycobacterium tuberculosis) | O-phospho-L-serine | L-Serine | Magnesium | Regulated by amino acids | uniprot.org |
Phosphoserine Aminotransferase (PSAT) Activities
Glycolate Pathway of Serine Biosynthesis (GPSB) in Photosynthetic Organisms
In photosynthetic organisms, particularly C3 plants, a significant amount of serine is synthesized via the glycolate pathway, which is an integral part of photorespiration. frontiersin.orgbyjus.com This pathway is also referred to as the C2 cycle. byjus.com The GPSB recycles 2-phosphoglycolate, a toxic byproduct formed when RuBisCO utilizes oxygen instead of carbon dioxide, back into the Calvin cycle intermediate 3-phosphoglycerate. byjus.com
The process begins in the chloroplast where phosphoglycolate is dephosphorylated to glycolate. byjus.com Glycolate then moves to the peroxisome and is oxidized to glyoxylate (B1226380), which is subsequently transaminated to the amino acid glycine (B1666218). byjus.com Two molecules of glycine are then transported to the mitochondria where they are converted into one molecule of serine, releasing carbon dioxide and ammonia (B1221849) in a reaction catalyzed by serine hydroxymethyltransferase. byjus.com This serine can then be converted back to hydroxypyruvate in the peroxisome and subsequently to glycerate, which re-enters the chloroplast to be phosphorylated to 3-PGA, thus completing the cycle. byjus.com
Interconversion from Glycine and Other Amino Acids
Serine and glycine are readily interconvertible, a process that plays a central role in one-carbon metabolism. wikipedia.orgresearchgate.net This reversible reaction is catalyzed by the enzyme serine hydroxymethyltransferase (SHMT), which requires pyridoxal phosphate (PLP) as a cofactor. wikipedia.orgresearchgate.net The reaction involves the transfer of the β-carbon of serine to tetrahydrofolate (THF), producing glycine and 5,10-methylenetetrahydrofolate. researchgate.netfrontiersin.org This interconversion is crucial for the biosynthesis of purines and pyrimidines. wikipedia.org
The interconversion of serine and glycine has been demonstrated in various organisms, including animals and plants. scispace.comcapes.gov.br In plants, extracts have been shown to catalyze this interconversion, with a requirement for tetrahydrofolate, and the equilibrium appears to favor the formation of serine. capes.gov.br In eukaryotes, this interconversion occurs in different cellular compartments, with isoforms of SHMT found in the cytosol, mitochondria, and, in plants, the plastids. researchgate.net
Serine Hydroxymethyltransferase (SHMT)-Mediated Transformations
A central anabolic fate of serine is its conversion to glycine, a reaction catalyzed by the enzyme Serine Hydroxymethyltransferase (SHMT). wikipedia.orgwsu.edu This transformation is a critical node in cellular metabolism, linking amino acid metabolism with one-carbon pathways. rupress.orgresearchgate.net
SHMT is a pyridoxal phosphate (PLP)-dependent enzyme that catalyzes the reversible transfer of the hydroxymethyl group from serine to tetrahydrofolate (THF). wikipedia.orgwikipedia.org This reaction simultaneously produces glycine and 5,10-methylenetetrahydrofolate (5,10-CH₂-THF). researchgate.netnih.govnih.gov The 5,10-CH₂-THF generated is the primary source of one-carbon units for the cell, which are essential for the biosynthesis of a wide range of molecules, including purine (B94841) and pyrimidine (B1678525) nucleotides (the building blocks of DNA and RNA). wikipedia.orgresearchgate.netrupress.org
Eukaryotic cells possess distinct isoforms of SHMT located in different cellular compartments:
SHMT1: The cytosolic isoform. researchgate.net
SHMT2: The mitochondrial isoform. researchgate.netnih.gov
These isoforms play specific roles in managing the flux of one-carbon units between cellular compartments. wsu.edunih.gov The reversible nature of the SHMT-catalyzed reaction also allows for the synthesis of serine from glycine when cellular needs dictate. wikipedia.orgnih.gov
Table 2: Overview of the SHMT-Catalyzed Reaction
This table details the inputs and outputs of the pivotal reaction mediated by Serine Hydroxymethyltransferase.
| Category | Component | Role |
| Substrates | L-Serine | Donor of the one-carbon unit. wikipedia.org |
| Tetrahydrofolate (THF) | Acceptor of the one-carbon unit. wikipedia.orgwsu.edu | |
| Enzyme | Serine Hydroxymethyltransferase (SHMT) | A pyridoxal phosphate (PLP)-dependent enzyme that catalyzes the reaction. wikipedia.orgwikipedia.org |
| Products | Glycine | Amino acid product. wikipedia.orgresearchgate.net |
| 5,10-methylenetetrahydrofolate (5,10-CH₂-THF) | The primary one-carbon donor for nucleotide biosynthesis. rupress.orgnih.gov |
Contributions from Protein and Phospholipid Turnover
The cellular pool of serine is not solely dependent on de novo synthesis or direct uptake but is also maintained through the catabolism of macromolecules. The turnover of proteins and specific lipids provides a significant source of this amino acid. nih.govresearchgate.net
L-serine is a fundamental component of proteins, and its release during routine protein degradation contributes to the available intracellular pool. nih.govfrontiersin.org Beyond its role in proteins, serine is an essential precursor for the synthesis of important lipid classes, including phospholipids and sphingolipids. wikipedia.orgtandfonline.comnih.gov It serves as the backbone for the head groups of phosphatidylserine (B164497) and is a key building block for ceramides, which are precursors to more complex sphingolipids. nih.govnih.gov Consequently, the metabolic turnover of these membrane lipids represents another pathway through which serine can be recycled and made available for other anabolic processes. nih.govresearchgate.net This interplay highlights serine's integral role in linking protein, lipid, and nucleotide metabolic networks. researchgate.net
Serine Catabolism and Degradation Mechanisms
Conversion to Pyruvate (B1213749) via Serine Dehydratase
The most direct catabolic route for L-serine is its conversion to pyruvate and ammonia (B1221849), a reaction catalyzed by the enzyme L-serine ammonia-lyase, more commonly known as serine dehydratase (SDH). wikipedia.orgwikidoc.org This enzyme is a member of the β-family of pyridoxal (B1214274) phosphate (B84403) (PLP)-dependent enzymes and is predominantly found in the cytoplasm of hepatocytes in mammals. wikipedia.orgwikidoc.org The reaction is a deamination process where L-serine is the substrate, and the products are pyruvate and ammonia (NH₃). wikipedia.org
The primary role of this pathway is to contribute to gluconeogenesis, the process of generating glucose from non-carbohydrate sources. wikipedia.orgwikidoc.org During periods of low carbohydrate availability or high protein intake, the activity of serine dehydratase is upregulated. wikidoc.orgmdpi.com The resulting pyruvate can then enter the mitochondria and be converted to oxaloacetate, a key intermediate in the citric acid cycle and a direct precursor for gluconeogenesis. wikipedia.orgwikidoc.org
The activity of serine dehydratase is subject to hormonal regulation. Glucagon (B607659), a hormone that signals low blood glucose levels, increases the transcription of the SDH gene and thus its activity. wikipedia.orgwikidoc.org Conversely, insulin (B600854), which is released in response to high blood glucose, inhibits the induction of serine dehydratase. wikipedia.orgwikidoc.org
| Aspect | Description | References |
|---|---|---|
| Enzyme | L-serine ammonia-lyase (Serine Dehydratase, SDH) | wikipedia.orgwikidoc.org |
| Cofactor | Pyridoxal phosphate (PLP) | wikipedia.org |
| Substrate | L-Serine | wikipedia.org |
| Products | Pyruvate and Ammonia (NH₃) | wikipedia.org |
| Cellular Location | Cytoplasm of hepatocytes (liver cells) | wikipedia.orgwikidoc.org |
| Primary Function | Gluconeogenesis | wikipedia.orgwikidoc.orgmdpi.com |
| Upregulation | High-protein diets, starvation, high glucagon levels | wikipedia.orgwikidoc.orgmdpi.com |
| Downregulation | High insulin levels | wikipedia.orgwikidoc.org |
Other Catabolic Routes
Besides the direct conversion to pyruvate, serine can be degraded through several other important pathways:
Conversion to Glycine (B1666218): L-serine can be reversibly converted to glycine by the enzyme serine hydroxymethyltransferase (SHMT). mdpi.comlibretexts.org This reaction is significant as it links serine metabolism to the folate cycle, producing 5,10-methylenetetrahydrofolate, a crucial one-carbon donor for the synthesis of nucleotides and other biomolecules. mdpi.com The glycine produced can then be further catabolized by the glycine cleavage system into carbon dioxide, ammonia, and another molecule of 5,10-methylenetetrahydrofolate. nih.govnih.gov
Transamination to 2-Phosphoglycerate: In an alternative pathway, L-serine is converted to 2-phosphoglycerate, an intermediate of glycolysis and gluconeogenesis. mdpi.com This multi-step process involves the action of three enzymes: serine-pyruvate transaminase, glycerate dehydrogenase, and glycerate kinase. mdpi.com
Degradation of D-Serine: While L-serine is the more common isomer, D-serine also plays important roles, particularly in the nervous system. hmdb.ca The degradation of D-serine is primarily carried out by the enzyme D-amino acid oxidase, which converts D-serine to hydroxypyruvate, ammonia, and hydrogen peroxide. nih.gov
Transsulfuration Pathway: L-serine serves as a substrate for the synthesis of cystathionine (B15957), a key step in the transsulfuration pathway that ultimately leads to the production of cysteine. nih.gov
| Pathway | Key Enzyme(s) | End Product(s) | Significance | References |
|---|---|---|---|---|
| Conversion to Glycine | Serine hydroxymethyltransferase (SHMT) | Glycine, 5,10-methylenetetrahydrofolate | Links to folate cycle, nucleotide synthesis | mdpi.comlibretexts.org |
| Conversion to 2-Phosphoglycerate | Serine-pyruvate transaminase, Glycerate dehydrogenase, Glycerate kinase | 2-Phosphoglycerate | Enters glycolysis and gluconeogenesis | mdpi.com |
| D-Serine Degradation | D-amino acid oxidase | Hydroxypyruvate, Ammonia, Hydrogen peroxide | Degradation of the D-isomer | nih.gov |
| Transsulfuration Pathway | Cystathionine beta-synthase | Cystathionine (precursor to Cysteine) | Synthesis of cysteine | nih.gov |
Detoxification Mechanisms of Excess Serine in Cellular Models
While serine is essential, its accumulation to excessive levels can be toxic to cells. biorxiv.org Cellular models, particularly in bacteria like Escherichia coli, have provided valuable insights into the mechanisms employed to prevent serine toxicity.
One of the primary detoxification strategies is the deamination of serine to pyruvate, a reaction that is highly active even when nutrients are abundant. nih.gov This suggests a crucial role in preventing serine from reaching harmful concentrations.
A key player in managing intracellular serine levels is the sdaCB operon in E. coli, which encodes a serine transporter (SdaC) and a serine deaminase (SdaB). biorxiv.orgnih.gov Studies have shown that in the absence of this operon, cells can undergo lysis when glucose is depleted, even if serine is not present in the growth medium. biorxiv.org This surprising finding suggests that under such stress conditions, endogenous serine production can reach toxic levels.
The transporter SdaC appears to play a dominant role in detoxification by exporting excess serine out of the cell. biorxiv.org This export mechanism is crucial for preventing the mis-incorporation of serine into the peptidoglycan cell wall, a process that can weaken the structure and lead to cell lysis. biorxiv.orgnih.gov The availability of alanine (B10760859) can modulate this toxicity, as serine can compete with alanine for incorporation into peptidoglycan crosslinks. biorxiv.orgnih.gov
In mammalian cells, particularly cancer cells where serine metabolism is often upregulated, the catabolism of serine by mitochondrial serine hydroxymethyltransferase (SHMT2) is critical for maintaining mitochondrial redox balance and cell survival, especially under hypoxic conditions. aacrjournals.orgnih.gov This pathway contributes to the production of NADPH, which is essential for antioxidant defense. aacrjournals.orgnih.gov
| Mechanism | Key Components | Cellular Context | Primary Function | References |
|---|---|---|---|---|
| Deamination | Serine deaminases | Bacteria (e.g., E. coli) | Conversion of excess serine to pyruvate | nih.gov |
| Export | Serine transporter (SdaC) | Bacteria (e.g., E. coli) | Removal of excess intracellular serine | biorxiv.org |
| Mitochondrial Catabolism | Serine hydroxymethyltransferase 2 (SHMT2) | Mammalian cells (especially cancer cells) | Maintains redox balance (NADPH production) and cell survival under hypoxia | aacrjournals.orgnih.gov |
Intermediary Metabolic Roles and Biosynthetic Precursor Functions
Role in One-Carbon Metabolism and Folate Cycle
DL-Serine is a primary donor of one-carbon units to the folate cycle, a metabolic network fundamental to cellular biosynthesis. selleckchem.comnih.gov This process is intrinsically linked with the methionine cycle, and together they form the broader one-carbon metabolism pathway. nih.govvkm.no In this role, the L-isomer of serine transfers its hydroxymethyl group to tetrahydrofolate (THF), a reaction catalyzed by the enzyme serine hydroxymethyltransferase (SHMT). This conversion yields glycine (B1666218) and 5,10-methylenetetrahydrofolate. bionity.com
The 5,10-methylenetetrahydrofolate generated from serine is a central hub in the folate cycle, capable of being converted into other one-carbon folate derivatives. These derivatives are essential for a variety of critical biosynthetic processes, including:
Nucleotide Synthesis : One-carbon units derived from serine are indispensable for the de novo synthesis of purines and pyrimidines, the building blocks of DNA and RNA. selleckchem.combionity.com
Methylation Reactions : The folate cycle is coupled to the methionine cycle, which generates S-adenosylmethionine (SAM), the universal methyl donor for the methylation of DNA, RNA, proteins, and lipids. vkm.no Serine's contribution to the one-carbon pool is thus vital for these epigenetic and regulatory modifications. vulcanchem.com
Redox Balance : The metabolism of serine is linked to the generation of NADPH, which is crucial for maintaining cellular redox status and antioxidant defense through the regeneration of glutathione (B108866). selleckchem.comnih.gov
The significant contribution of serine to this network underscores its importance in supporting the demands of rapidly proliferating cells, such as those found in cancerous tissues, which exhibit upregulated serine and glycine metabolism. nih.gov Isotope-labeled DL-Serine is frequently used in metabolomics research to trace the flow of carbon and nitrogen through these interconnected pathways, helping to model and understand cellular metabolism with high precision. vulcanchem.com
| Metabolic Cycle | Key Role of Serine | Resulting Products/Processes |
| Folate Cycle | Donates a one-carbon unit to tetrahydrofolate (THF). | 5,10-methylenetetrahydrofolate, Glycine |
| One-Carbon Metabolism | Major source of one-carbon units. vkm.no | Nucleotide synthesis, Methylation reactions (via Methionine Cycle), Redox balance (NADPH production). selleckchem.comnih.govvulcanchem.com |
**4.2. Precursor for Other Amino Acids
DL-Serine serves as a direct metabolic precursor for the synthesis of several other important amino acids. The L-enantiomer is readily converted through various enzymatic pathways.
The synthesis of glycine from serine is one of the most direct and significant metabolic fates of this amino acid. The reaction is a reversible process catalyzed by the enzyme serine hydroxymethyltransferase (SHMT), which is present in both the cytoplasm and mitochondria. nih.govbionity.comsigmaaldrich.com This reaction not only produces glycine but, as mentioned previously, simultaneously generates 5,10-methylenetetrahydrofolate, linking glycine synthesis directly to one-carbon metabolism. bionity.com Glycine itself is a crucial molecule, acting as a neurotransmitter in the central nervous system and contributing to the synthesis of proteins, purines, and glutathione. researchgate.netchemicalbook.com
Serine is a key precursor for the synthesis of the sulfur-containing amino acid cysteine. bionity.comchemicalbook.comsigmaaldrich.com This occurs via the transsulfuration pathway, where homocysteine condenses with serine to form cystathionine (B15957). This reaction is catalyzed by the enzyme cystathionine β-synthase. Subsequently, cystathionine is cleaved by cystathionine γ-lyase to yield cysteine, ammonia (B1221849), and α-ketobutyrate. Serine's role in providing the carbon backbone for cysteine is essential for protein synthesis and the production of glutathione, a major cellular antioxidant. plos.orgresearchgate.net Taurine (B1682933), another important sulfur-containing compound, is synthesized from cysteine, thus making serine an indirect precursor to taurine as well. vkm.nosigmaaldrich.com Metabolomic studies have identified DL-serine and DL-cysteine as key metabolites related to improving testicular antioxidant capacity in roosters. plos.org
In bacteria and plants, serine is a direct precursor for the biosynthesis of tryptophan. bionity.comsolubilityofthings.com The final step in the tryptophan synthesis pathway involves the condensation of an indole (B1671886) ring with serine, a reaction catalyzed by the enzyme tryptophan synthase. cas.cz For example, research on Escherichia coli has explored using the whole-cell biocatalyst to produce L-Tryptophan from indole and L-serine. researchgate.net While this pathway is fundamental in microorganisms and plants, it is not the primary route for tryptophan synthesis in humans, who must obtain tryptophan as an essential amino acid from their diet.
Cysteine and Taurine
Contribution to Lipid Biosynthesis
Beyond its roles in amino acid and nucleotide metabolism, DL-Serine is a vital component in the synthesis of specific classes of lipids, particularly phospholipids (B1166683), which are fundamental components of all biological membranes.
Phosphatidylserine (B164497) (PS) is a crucial phospholipid that plays significant roles in cell signaling, particularly in the process of apoptosis, and in maintaining the integrity and function of cell membranes. solubilityofthings.com The primary pathway for phosphatidylserine synthesis in mammalian cells involves a base-exchange reaction where the head group of an existing phospholipid, such as phosphatidylcholine or phosphatidylethanolamine, is replaced by L-serine. nih.govcapes.gov.br This reaction is catalyzed by phosphatidylserine synthase enzymes (PSS1 and PSS2).
Research using labeled serine has been instrumental in studying the synthesis and turnover of PS in various tissues, such as the brain. nih.govcapes.gov.br For instance, studies in yeast have shown that mutants with impaired phosphatidylserine synthesis require serine or other supplements for growth, highlighting the essential nature of this pathway. nih.gov A chemical synthesis method involves the reaction of N-benzyloxycarbonyl-DL-serine benzyl (B1604629) ester 3-(silver phenyl phosphate) with a diacylglycerol derivative, followed by hydrogenolysis to yield the final phosphatidylserine product. rsc.org
| Precursor | Metabolic Pathway/Enzyme | Synthesized Product |
| DL-Serine | Serine Hydroxymethyltransferase (SHMT) | Glycine bionity.comsigmaaldrich.com |
| DL-Serine + Homocysteine | Transsulfuration Pathway (Cystathionine β-synthase) | Cysteine chemicalbook.comresearchgate.net |
| DL-Serine + Indole | Tryptophan Synthase (in bacteria/plants) | Tryptophan bionity.comcas.cz |
| DL-Serine + Phosphatidylcholine/Phosphatidylethanolamine | Phosphatidylserine Synthase (PSS1/PSS2) | Phosphatidylserine nih.gov |
Sphingolipid Biosynthesis
L-Serine is a fundamental and indispensable building block in the de novo biosynthesis of sphingolipids, a class of lipids essential for cell membrane structure and signaling. nih.govrsc.org All sphingolipids are derived from a sphingoid base backbone, which is initially formed from the condensation of L-serine and a fatty acyl-CoA. rsc.org
The initial and rate-limiting step in this pathway is catalyzed by the enzyme Serine Palmitoyltransferase (SPT). rsc.orgfrontiersin.org This enzyme facilitates a decarboxylative Claisen condensation reaction between L-serine and an activated fatty acid, typically palmitoyl-CoA. nih.govrsc.org The product of this reaction is 3-oxo-sphinganine (also known as 3-ketodihydrosphingosine), which serves as the foundational precursor for all subsequent sphingolipids in both eukaryotes and certain bacteria. frontiersin.org This enzymatic step is highly conserved across different organisms, although its subcellular location varies; it is found in the cytoplasm of bacteria and localized to the endoplasmic reticulum in mammals, plants, and yeast. rsc.org
In the central nervous system, this pathway is of particular importance. Research has shown that neurons rely on a supply of L-serine from neighboring glial cells (astrocytes) to carry out sphingolipid synthesis. nih.govresearchgate.net This intercellular metabolic coordination is crucial for neuronal development, neuritogenesis, and survival, highlighting the essential role of the L-serine to sphingolipid metabolic axis in brain health. nih.govresearchgate.net
Table 1: Key Components in the Initial Step of Sphingolipid Biosynthesis
| Component | Description | Role | Source(s) |
|---|---|---|---|
| L-Serine | Amino acid substrate | Provides the C2-N backbone of the sphingoid base. | nih.gov, rsc.org |
| Palmitoyl-CoA | Fatty acyl-CoA substrate | Provides the long-chain aliphatic tail. | nih.gov, rsc.org |
| Serine Palmitoyltransferase (SPT) | PLP-dependent enzyme | Catalyzes the condensation of L-serine and palmitoyl-CoA. | frontiersin.org, rsc.org |
| 3-Oxo-sphinganine | Sphingoid base precursor | The first committed intermediate in the pathway. | frontiersin.org |
| Location (Eukaryotes) | Endoplasmic Reticulum | Site of the SPT-catalyzed reaction in mammals. | rsc.org |
| Location (Bacteria) | Cytoplasm | Site of the SPT-catalyzed reaction in bacteria like Sphingomonas. | rsc.org |
Involvement in Nucleotide Biosynthesis (Purines and Pyrimidines)
Serine plays a pivotal role in the de novo synthesis of both purine (B94841) and pyrimidine (B1678525) nucleotides, primarily by serving as the major source of one-carbon units for the folate cycle. mdpi.comwikipedia.org The synthesis of these essential components of DNA and RNA is heavily dependent on the metabolic flux of serine. rupress.org
The connection is established through the enzyme serine hydroxymethyltransferase (SHMT), which converts L-serine into glycine. mdpi.comrupress.org This reaction is coupled with the transfer of a one-carbon unit from serine to the coenzyme tetrahydrofolate (THF), resulting in the formation of 5,10-methylenetetrahydrofolate (CH₂-THF). rupress.org This molecule is a critical donor in nucleotide synthesis. rupress.org
For Pyrimidine Synthesis: CH₂-THF is directly utilized in the synthesis of thymidine (B127349) (a pyrimidine base found in DNA) from uridine. rupress.org
For Purine Synthesis: The contribution is twofold. Firstly, the glycine produced from serine is directly incorporated into the purine ring, providing atoms C4, C5, and N7. mdpi.comdroracle.ai Secondly, the one-carbon units from the folate pool, derived from serine, are required for the addition of C2 and C8 to the purine ring structure. rupress.org The synthesis of a single purine molecule requires one molecule of glycine and two one-carbon units from the folate pool. mdpi.com
In rapidly proliferating cells, a significant portion of intracellular serine is channeled into glycine production to fuel one-carbon metabolism and nucleotide biosynthesis. mdpi.com Studies using stable isotopes have confirmed that serine-derived carbons are incorporated into the DNA of activated lymphocytes and cancer cells, demonstrating a direct link between serine metabolism and nucleotide production. rupress.orgnih.gov Aspartate, another amino acid whose synthesis is linked to glycolysis intermediates, is also required for both purine and pyrimidine biosynthesis. basicmedicalkey.com
Table 2: Serine's Contribution to De Novo Nucleotide Synthesis
| Nucleotide Type | Serine's Role | Mechanism | Key Molecules | Source(s) |
|---|---|---|---|---|
| Purines (AMP, GMP) | Direct Precursor (via Glycine) | The entire glycine molecule, derived from serine, is incorporated into the purine ring. | Glycine | mdpi.com, droracle.ai |
| Purines (AMP, GMP) | Indirect (One-Carbon Donor) | Provides one-carbon units via the folate cycle for two steps in ring synthesis. | 5,10-CH₂-THF, 10-formyl-THF | mdpi.com, rupress.org |
| Pyrimidines (Thymidine) | Indirect (One-Carbon Donor) | Donates a one-carbon unit via the folate cycle for the methylation of dUMP to dTMP. | 5,10-CH₂-THF | rupress.org |
Other Biomolecule Precursor Roles (e.g., Porphyrins, Glyoxalate)
Beyond its roles in lipid and nucleotide synthesis, serine is a precursor to several other important biomolecules, often through its conversion to glycine.
Porphyrins: Serine is a precursor for the synthesis of porphyrins, such as heme. rupress.org The biosynthesis of the porphyrin ring begins with the condensation of glycine and succinyl-CoA. slideshare.net As the primary endogenous source of glycine is the conversion from serine, serine metabolism is upstream and essential for providing one of the key starting materials for heme synthesis. rupress.orgmdpi.com
Glyoxalate: Serine serves as a precursor to glyoxalate through its conversion to glycine. basicmedicalkey.com In the liver, glycine can be metabolized to produce glyoxylate (B1226380) in a reaction catalyzed by alanine (B10760859):glyoxylate aminotransferase (AGXT). mdpi.com Glyoxalate itself is a metabolic intermediate that can be further converted to other molecules, including oxalate. basicmedicalkey.com
Table 3: Serine as a Precursor to Other Biomolecules
| Final Biomolecule | Intermediary Molecule | Metabolic Pathway | Source(s) |
|---|---|---|---|
| Porphyrins (e.g., Heme) | Glycine | Serine is converted to glycine by SHMT. Glycine then condenses with succinyl-CoA to initiate porphyrin synthesis. | rupress.org, slideshare.net |
| Glyoxalate | Glycine | Serine is converted to glycine. Glycine can then be converted to glyoxalate by enzymes such as AGXT. | basicmedicalkey.com, mdpi.com |
Enzymology and Regulatory Aspects of Serine Metabolism
Kinetic and Structural Characteristics of Serine Metabolic Enzymes
The primary route for L-serine biosynthesis in mammals is the phosphorylated pathway, which begins with the glycolytic intermediate 3-phosphoglycerate (B1209933). researchgate.net This pathway involves three key enzymes: D-3-phosphoglycerate dehydrogenase (PGDH), phosphoserine aminotransferase (PSAT), and phosphoserine phosphatase (PSP). frontiersin.org
D-3-Phosphoglycerate Dehydrogenase (PGDH)
PGDH catalyzes the first and rate-limiting step of the pathway: the NAD+-dependent oxidation of D-3-phosphoglycerate to produce phosphohydroxypyruvate. researchgate.netfrontiersin.org PGDH enzymes are found in all organisms and can be categorized into three main types based on their domain structure. frontiersin.orgijbs.com
Type I PGDH: Contains a nucleotide-binding domain, a substrate-binding domain, an allosteric substrate-binding (ASB) domain, and a regulatory (ACT) domain. This type is found in organisms like M. tuberculosis and humans. frontiersin.orgijbs.com
Type II PGDH: Possesses a nucleotide-binding domain, a substrate-binding domain, and a regulatory ACT domain, but lacks the ASB domain. E. coli PGDH is a representative of this type and exists as a tetramer. frontiersin.orgijbs.com
Type III PGDH: The simplest form, containing only the substrate- and nucleotide-binding domains. frontiersin.orgijbs.com It is found in organisms like Entamoeba histolytica and exists as a dimer. frontiersin.orgnih.gov
The crystal structures of PGDH from various species have revealed significant conformational changes upon substrate or cofactor binding. For instance, the E. histolytica enzyme shows a ~20° rotation of the substrate-binding domain to close the active-site cleft upon binding its substrate. nih.gov
| Organism | Substrate | Km | Reference |
|---|---|---|---|
| Human (Homo sapiens) | 3-Phosphoglycerate | 0.26 mM | uniprot.org |
| Human (Homo sapiens) | 3-Phosphonooxypyruvate | 21.6 µM | uniprot.org |
| Human (Fibroblasts from patient with p.R135W mutation) | 3-Phosphoglycerate | Increased Km | nih.gov |
Phosphoserine Aminotransferase (PSAT)
PSAT is a pyridoxal (B1214274) 5'-phosphate (PLP)-dependent enzyme that catalyzes the second step in the pathway: the reversible transamination of 3-phosphohydroxypyruvate to O-phospho-L-serine, using glutamate (B1630785) as the amino group donor. rcsb.orgnih.gov PSATs belong to the class IV of aminotransferases and generally exist as homodimers. nih.govresearchgate.net The crystal structure of PSAT from Trichomonas vaginalis (TvPSAT) was determined at 2.15Å resolution, revealing that the active site contains PLP linked to a lysine (B10760008) residue (Lys 202). rcsb.org Structural studies on Arabidopsis thaliana PSAT1 have captured the enzyme in various reaction stages, including the internal aldimine state and in complex with pyridoxamine-5'-phosphate (PMP). nih.gov
| Organism | Substrate | Km (µM) | Vmax (µmol/min/mg) | Reference |
|---|---|---|---|---|
| Trichomonas vaginalis | O-phospho-L-serine | 54 | - | rcsb.org |
| Trichomonas vaginalis | α-ketoglutarate | 202 | - | rcsb.org |
| Arabidopsis thaliana | 3-phosphonooxypyruvate | 5 | 9.65 | uniprot.org |
| O-phospho-L-serine | 22.5 | 0.47 | uniprot.org | |
| L-glutamate | 70 | 21.22 | uniprot.org | |
| 2-oxoglutarate | 65.1 | 0.74 | uniprot.org |
Phosphoserine Phosphatase (PSP)
The final step of the pathway is catalyzed by PSP, which dephosphorylates O-phospho-L-serine to yield L-serine. researchgate.net
Allosteric Regulation and Feedback Inhibition
Metabolic pathways are often regulated by their end products to maintain homeostasis, a mechanism known as feedback inhibition. solubilityofthings.comlibretexts.org In the serine biosynthesis pathway, L-serine acts as a specific allosteric inhibitor of PGDH in many organisms, including bacteria and plants. frontiersin.orgsolubilityofthings.comnih.govnih.gov This inhibition prevents the overproduction of serine. solubilityofthings.com Studies on PGDH from plants showed that L-serine acts as a non-competitive inhibitor in fresh enzyme preparations. nih.govnih.gov Interestingly, while L-serine inhibits PGDH in organisms like E. coli and M. tuberculosis by binding to the ACT regulatory domain, this feedback mechanism has not been confirmed for human PHGDH. ijbs.com This suggests that in humans, the regulation of serine synthesis may rely more heavily on other mechanisms, such as transcriptional control or substrate availability. In some plants, PGDH activity is not only inhibited by L-serine but can also be allosterically activated by other amino acids like L-homocysteine. nih.gov
Gene Expression and Transcriptional Control of Serine Pathway Enzymes
The expression of genes encoding the three serine synthesis pathway enzymes (PHGDH, PSAT1, and PSPH) is a major point of regulation. nih.gov Several transcription factors have been identified that control the expression of these genes in response to cellular needs.
The master transcriptional regulator of this pathway is Activating Transcription Factor 4 (ATF4). nih.govaginganddisease.org Under conditions of serine deprivation, ATF4 is induced and directly binds to the promoter regions of PHGDH, PSAT1, and PSPH to activate their transcription. nih.govnih.govnih.gov The activation of ATF4 itself can be triggered by various cellular stresses, including amino acid limitation, through the GCN2-eIF2α pathway. nih.gov The mTORC1 signaling pathway, which is responsive to insulin (B600854) and nutrient availability, also promotes ATF4 protein production, thereby linking anabolic signals to the capacity for serine biosynthesis. nih.govbiorxiv.org
Other transcription factors and epigenetic regulators also play a role:
c-Myc: This oncogenic transcription factor can drive the expression of serine pathway genes, often in an ATF4-dependent manner. nih.govmdpi.comresearchgate.net
Nrf2: A key regulator of antioxidant responses, Nrf2 can induce ATF4, which in turn activates PHGDH and PSAT1 expression. nih.gov
KDM4C: This histone demethylase promotes the transcription of serine pathway genes by removing repressive H3K9 methylation marks from the ATF4 promoter and other target gene loci. nih.govnih.gov KDM4C and ATF4 appear to cooperate and are mutually dependent on each other for the transcriptional activation of amino acid metabolism. nih.govresearchgate.net
This complex transcriptional network ensures that serine synthesis is tightly coupled to the cell's metabolic state, proliferation signals, and nutrient availability. nih.govaginganddisease.orgportlandpress.com
Role of Serine Racemase in D-Serine Formation
While L-serine is a proteinogenic amino acid, its enantiomer, D-serine, plays a crucial role as a neurotransmitter in the mammalian brain. pnas.orgwikipedia.org D-serine is a potent co-agonist at the glycine (B1666218) site of N-methyl-D-aspartate (NMDA) receptors, which are critical for synaptic plasticity, learning, and memory. cambridge.orgfrontiersin.orgnih.gov
The synthesis of D-serine from L-serine is catalyzed by the enzyme serine racemase (SR), the first mammalian amino acid racemase to be identified. pnas.orgfrontiersin.orgmdpi.com SR is a pyridoxal-5'-phosphate (PLP)-dependent enzyme. pnas.orgcambridge.org Structurally, it belongs to the fold-type II family of PLP-dependent enzymes and exists as a dimer. nih.govfrontiersin.org The enzyme has a large domain that binds PLP and a smaller, flexible domain. nih.govfrontiersin.org Ligand binding induces a conformational change, shifting the enzyme from an "open" to a "closed" state, which is crucial for catalysis. frontiersin.orgresearchgate.net
Serine racemase is unique because it has a dual function:
Racemization: It catalyzes the primary reaction of converting L-serine to D-serine. frontiersin.orgmdpi.com
β-elimination: It can also catalyze the dehydration (elimination of water) of both L-serine and D-serine to produce pyruvate (B1213749) and ammonia (B1221849). wikipedia.orgmdpi.comebi.ac.uk
The activity of serine racemase is finely tuned by several cofactors and allosteric modulators. frontiersin.org The enzyme is stimulated by divalent cations like Mg2+ and is allosterically activated by ATP. wikipedia.orgebi.ac.ukpnas.org The binding of the Mg2+/ATP complex significantly increases the rates of both racemization and pyruvate production. pnas.org This links D-serine synthesis directly to the cell's energy status. pnas.org
In the central nervous system, serine racemase is enriched in glial cells (astrocytes), which are the primary sites of D-serine synthesis. pnas.org D-serine is then released and can modulate the activity of NMDA receptors on adjacent neurons, highlighting a key glia-neuronal interaction in regulating synaptic transmission. pnas.orgfrontiersin.orgresearchgate.net
| Reaction | kcat/KM (s-1M-1) | Note | Reference |
|---|---|---|---|
| L-serine β-elimination | 253 | In the presence of 2 mM ATP | mdpi.com |
| L-serine racemization | 17.5 | ||
| D-serine β-elimination | 2.4 |
The catalytic mechanism involves the formation of a Schiff base between the amino acid substrate and the PLP cofactor. ebi.ac.uk Key residues in the active site, such as Lys56 and Ser84, act as bases to abstract and donate a proton to the Cα atom of serine, facilitating the inversion of its stereochemistry. frontiersin.orgresearchgate.net The balance between the racemization and elimination reactions is a critical aspect of SR function, potentially serving as a mechanism to control the availability of both the substrate (L-serine) and the product (D-serine). mdpi.com
Biological Roles and Mechanistic Studies in Diverse Research Models
Serine Metabolism in Microbial Systems
Serine, a non-essential amino acid, is a central player in the metabolic activities of various microbial systems. It serves as a crucial building block for cellular growth and is involved in a multitude of anabolic processes. oup.com In bacteria like Escherichia coli, approximately 15% of the carbon assimilated from glucose is channeled into the synthesis of L-serine and its derivatives. oup.com
Bacterial Growth, Adaptation, and Stress Response Mechanisms
Serine metabolism is intricately linked to bacterial growth, adaptation to changing environments, and responses to stress. In many bacteria, excess serine can be toxic, leading to rapid deamination into pyruvate (B1213749) and ammonia (B1221849), even at the cost of biomass production. biorxiv.org This detoxification mechanism highlights the importance of tightly regulating intracellular serine levels.
Under certain conditions, such as glucose depletion, the detoxification of endogenously produced serine is critical for bacterial survival. biorxiv.org For instance, in E. coli, the absence of the sdaCB operon, which is responsible for a serine transporter and deaminase, can lead to cell lysis when glucose is scarce. biorxiv.org This suggests that serine export is a key protective mechanism during sudden shifts in nutrient availability. biorxiv.org
Furthermore, serine metabolism plays a role in acid resistance. In uropathogenic E. coli, L-serine is imported into the cell under acidic conditions and deaminated by SdaA and SdaB. biorxiv.orgnih.gov This process contributes to the bacterium's ability to withstand acid stress, and the deletion of these deaminase genes makes the cells more susceptible to acidic environments. biorxiv.orgnih.gov The ammonia produced during deamination may help neutralize the intracellular pH. nih.gov Hanks-type serine/threonine kinases and phosphatases are also involved in regulating various cellular processes, including growth, stress response, and biofilm formation, through post-translational modifications. mdpi.com
Amino Acid Transport Systems (e.g., SdaC, YifK)
The transport of serine across the bacterial cell membrane is facilitated by specific permeases. In E. coli, several transporters are known to be involved in L-serine uptake, including SdaC, TdcC, CycA, SstT, and DsdX. researchgate.net
SdaC: This is a dedicated serine transporter that utilizes the proton motive force to energize uptake. frontiersin.org It plays a crucial role in importing serine, especially under acidic conditions, as part of the acid response mechanism. biorxiv.orgnih.gov The SdaC transporter is essential for scavenging L-serine from the environment. biorxiv.org
YifK: This protein has been identified as a novel amino acid carrier in E. coli K-12, acting as a permease for L-threonine and, to a lesser extent, L-serine. frontiersin.orgnih.gov YifK also relies on the proton motive force for substrate uptake. frontiersin.orgnih.gov
Other Transporters: TdcC is another H+-dependent transporter for threonine and serine, primarily active under anaerobic conditions. frontiersin.org The LIV-I system, a high-affinity transporter for branched-chain amino acids, also shows some serine transport activity, although it is considered to have a minor role compared to SdaC. frontiersin.orgnih.govrothamsted.ac.uk In enterohemorrhagic E. coli (EHEC), which lacks a functional DsdX, the inner membrane transporter YhaO is capable of transporting D-serine. nih.gov
| Transporter | Gene | Primary Substrate(s) | Energy Source | Key Role |
|---|---|---|---|---|
| SdaC | sdaC | L-Serine | Proton Motive Force | Primary serine uptake, acid stress response. biorxiv.orgfrontiersin.org |
| YifK | yifK | L-Threonine, L-Serine | Proton Motive Force | Threonine and, to a lesser extent, serine uptake. frontiersin.orgnih.gov |
| TdcC | tdcC | L-Threonine, L-Serine | Proton Motive Force | Anaerobic transport. frontiersin.org |
| LIV-I | - | Branched-chain amino acids, L-Serine | ATP | Minor role in serine uptake. frontiersin.orgnih.gov |
| YhaO | yhaO | D-Serine | - | D-serine transport in EHEC. nih.gov |
Role in Biofilm Formation and Disassembly
Serine metabolism is also implicated in the complex process of biofilm formation and disassembly. In Bacillus subtilis, serine limitation can trigger biofilm formation. nih.gov This occurs as serine levels decrease when cells transition into the stationary phase, acting as a signal for nutrient status. nih.gov This serine starvation leads to ribosome pausing on specific serine codons, which in turn affects the translation of key regulatory proteins like SinR, a master repressor of biofilm matrix genes. nih.govnih.gov
Conversely, certain amino acids, including D-serine, have been shown to inhibit biofilm formation and promote the disassembly of existing biofilms in some bacteria. mdpi.com In methicillin-resistant Staphylococcus aureus (MRSA), D-serine can reduce bacterial attachment and biofilm formation by downregulating the expression of genes related to these processes. researchgate.net The SspA (V8) serine protease in S. aureus may also be important for biofilm remodeling. longdom.org
Metabolism in Specific Bacterial Species (e.g., E. coli, Proteus mirabilis, Lactic Acid Bacteria)
Escherichia coli : In E. coli, L-serine is synthesized from the glycolysis intermediate 3-phosphoglycerate (B1209933) through the action of enzymes encoded by the serA, serB, and serC genes. oup.comgenome.jp The main metabolic fates of L-serine are its conversion to glycine (B1666218) by glycine hydroxymethyltransferase (encoded by glyA) or to pyruvate by L-serine deaminases (encoded by sdaA, sdaB, and tdcG). researchgate.netmdpi.com The synthesis of L-serine is under strict feedback inhibition, with the serA gene product being a key regulatory point. mdpi.com
Proteus mirabilis : This uropathogen preferentially catabolizes L-serine when growing in human urine, followed by D-serine. nih.govresearchgate.net The ability to degrade D-serine, the most abundant D-amino acid in urine, is a significant fitness factor for P. mirabilis during urinary tract infections. nih.gov Disruption of both D- and L-serine catabolism pathways leads to decreased motility and biofilm formation. nih.gov While the loss of either serine catabolism system reduces fitness, the disruption of L-serine catabolism has a more significant impact. nih.gov
Lactic Acid Bacteria (LAB) : Serine metabolism varies among different species and strains of LAB. Some LAB, such as certain strains of Lactobacillus paracasei, Lactobacillus rhamnosus, and Lactobacillus plantarum, utilize serine. In Lactobacillus plantarum, serine is deaminated to ammonia, leading to the formation of acetate (B1210297) and formate. researchgate.net This catabolism can enhance the acid production capacity and influence flavor formation in fermented products. researchgate.net In Pediococcus pentosaceus, serine dehydratase converts serine to pyruvate, which can then be used to produce diacetyl, an important flavor compound. asm.org Lactobacillus sakei has also been observed to consume serine, particularly when sugars are available, using it as a source of pyruvate for energy production. mdpi.com Recent studies have also shown that certain Lactobacillus species can regulate glycine and serine metabolism, which may help in alleviating conditions like hyperuricemia. frontiersin.org
Serine Metabolism in Plant Physiology
In plants, serine metabolism is a critical nexus linking carbon and nitrogen metabolism and is particularly important in the context of photosynthesis and photorespiration. frontiersin.org
Interaction with Photosynthesis and Photorespiration
Photorespiration is a metabolic pathway that occurs in photosynthetic organisms when the enzyme RuBisCO oxygenates ribulose-1,5-bisphosphate (RuBP) instead of carboxylating it. oup.com This process, often considered wasteful as it releases previously fixed CO2, is intimately linked with serine synthesis. oup.comwhiterose.ac.uk
During photorespiration, two molecules of glycine are converted into one molecule of serine in the mitochondria, a reaction catalyzed by the glycine decarboxylase complex (GDC) and serine hydroxymethyltransferase (SHMT). oup.com This pathway is a major source of serine in the photosynthetic cells of C3 plants. frontiersin.org The produced serine can then be converted to glycerate and re-enter the Calvin cycle, or it can be used for other metabolic processes. whiterose.ac.uk
Impact on Nitrogen and Sulfur Metabolism
DL-Serine, a racemic mixture of the D- and L-isomers of the amino acid serine, plays a pivotal role at the crossroads of carbon, nitrogen, and sulfur metabolism. nih.gov In plants, the biosynthesis of serine is intricately linked to nitrogen assimilation. researchgate.net Studies in Arabidopsis thaliana have demonstrated that a deficiency in the phosphorylated pathway of serine biosynthesis (PPSB) leads to a significant accumulation of metabolites related to nitrogen metabolism, suggesting a compensatory response to perceived nitrogen deficiency. researchgate.netnih.gov This disruption triggers a broad transcriptional upregulation of genes involved in nutrient uptake and assimilation. nih.gov
The connection between serine and sulfur metabolism is primarily through the synthesis of cysteine, for which serine provides the carbon backbone. nih.govwikipedia.org The enzyme serine acetyltransferase (SAT) catalyzes the formation of O-acetylserine (OAS) from serine and acetyl-CoA. nih.govmdpi.com This reaction is a critical regulatory point, integrating serine availability with the sulfur assimilation pathway. nih.gov Research on Arabidopsis mutants with altered SERAT (serine acetyltransferase) activity has shown that while downstream sulfur-containing metabolites are affected, the levels of upstream metabolites in the serine pathway, such as serine and glycine, remain largely unchanged, indicating a robust homeostatic regulation of serine levels. nih.govfrontiersin.org This highlights the tight coordination between these two essential metabolic pathways. nih.gov
Roles in Plant Development and Cellular Signaling
Serine is a fundamental molecule for plant growth and development, acting as a building block for proteins and a precursor for numerous essential biomolecules. frontiersin.orgoup.com Plants utilize multiple pathways for serine biosynthesis, including the photorespiratory glycolate (B3277807) pathway and the phosphorylated pathway. frontiersin.orgoup.com While the photorespiratory pathway is highly active, particularly in C3 plants, studies have revealed that the phosphorylated pathway of serine biosynthesis (PPSB) is indispensable for normal plant development. researchgate.netresearchgate.net
Deficiency in the PPSB in Arabidopsis thaliana results in severe developmental defects, including impaired embryo, pollen, and root development. researchgate.netresearchgate.net This is because PPSB-derived serine is crucial for promoting cell division and elongation. oup.com Even though photorespiration generates large quantities of serine, it cannot fully compensate for the loss of the PPSB, indicating distinct roles for serine pools derived from different pathways. researchgate.netresearchgate.net
Serine and its derivatives also function as signaling molecules. D-serine, for instance, has been identified as a ligand for glutamate (B1630785) receptor-like channels in plants, which are involved in processes such as lateral root initiation and defense signaling. slu.se Furthermore, serine/threonine kinases are key regulators of a vast array of cellular processes in plants, including cell cycle progression, hormone signaling, and responses to environmental stresses. numberanalytics.comapsnet.org These kinases are integral components of signaling cascades that translate external and internal cues into specific developmental and physiological responses. apsnet.org
Serine Metabolism in Mammalian Cell and Animal Models (Non-Human)
De Novo Serine Synthesis in Central Nervous System Development Models (e.g., Rodent Knockout Studies)
The de novo synthesis of L-serine is critically important for the proper development and function of the mammalian central nervous system (CNS). nhri.org.twnih.gov While L-serine is classified as a non-essential amino acid, studies using rodent models have unequivocally demonstrated that endogenous synthesis is vital during embryonic development. nhri.org.tw
The key enzyme for de novo L-serine synthesis is 3-phosphoglycerate dehydrogenase (PHGDH). nhri.org.twnih.gov In the developing rodent brain, PHGDH is primarily expressed in the neuroepithelium, radial glia, and astrocytes, while mature neurons lack this enzyme and are dependent on astrocytes for their L-serine supply. nih.govbiorxiv.org
Further research has shown that the L-serine synthesized by astrocytes is not only crucial for neuronal survival but also serves as the precursor for D-serine, a co-agonist of NMDA receptors that plays a significant role in synaptic plasticity and neurotransmission. frontiersin.orgpnas.org
Serine Synthesis Pathway in Muscle Cell Anabolic Metabolism
The serine synthesis pathway plays a crucial role in the anabolic metabolism of muscle cells, contributing to biomass generation and hypertrophy. jyu.fiyuntsg.comphysiology.org Studies using C2C12 myotubes and primary human muscle cells have shown that glucose-derived carbon is actively incorporated into serine, which is then used for the synthesis of proteins, lipids, and RNA. jyu.finih.gov
The enzyme phosphoglycerate dehydrogenase (PHGDH), which catalyzes the first committed step in serine biosynthesis, has been identified as a critical regulator of muscle cell growth. jyu.fiphysiology.orgnih.gov Inhibition of PHGDH in myotubes leads to a significant decrease in protein synthesis, myotube size, and myoblast proliferation. jyu.finih.gov This demonstrates the importance of the serine synthesis pathway for maintaining muscle mass. yuntsg.com
Metabolomic analyses of hypertrophying muscle cells have revealed a metabolic rewiring that shunts glycolytic intermediates, such as 3-phosphoglycerate, into anabolic pathways like serine synthesis. yuntsg.comnih.gov This increased flux through the serine synthesis pathway is necessary to meet the heightened demand for biosynthetic precursors during muscle growth. yuntsg.comnih.gov The upregulation of enzymes in this pathway, including PHGDH and serine hydroxymethyltransferase-2 (SHMT2), further supports the increased reliance on de novo serine synthesis during muscle hypertrophy. yuntsg.comnih.gov
Role in Cellular Proliferation and mTOR Signaling (in vitro/non-human)
Serine metabolism is intricately linked to cellular proliferation and the mammalian target of rapamycin (B549165) (mTOR) signaling pathway, a central regulator of cell growth and metabolism. wikipedia.orgfrontiersin.orgmdpi.com Proliferating cells, including cancer cells in numerous in vitro and in vivo non-human models, exhibit a heightened demand for serine. nih.govrupress.org Serine provides essential precursors for the synthesis of nucleotides, lipids, and other amino acids, all of which are required for biomass accumulation and cell division. nih.govselleckchem.com
The mTOR signaling pathway, particularly mTOR complex 1 (mTORC1), plays a key role in promoting serine synthesis. aginganddisease.org mTORC1 activation can upregulate the expression of enzymes in the serine synthesis pathway, thereby coupling nutrient availability and growth factor signaling with the metabolic capacity to support proliferation. aginganddisease.orgresearchgate.net
Studies in muscle cells have shown that the inhibition of phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme in serine synthesis, not only reduces proliferation but also impairs mTORC1 signaling. jyu.fiphysiology.orgnih.gov This suggests a feedback loop where serine availability influences mTORC1 activity. The decreased protein synthesis observed upon PHGDH inhibition appears to be largely dependent on mTORC1. jyu.fi These findings highlight the critical role of the serine synthesis pathway in supporting the high anabolic demands of proliferating cells, partly through its interaction with the mTOR signaling network. nih.gov
Serine Metabolism in Mitochondrial Function Research
Serine metabolism is deeply intertwined with mitochondrial function, influencing mitochondrial dynamics, fuel utilization, and redox balance. nih.govresearchgate.net Mitochondria are not only the primary sites of cellular respiration but also hubs for various biosynthetic pathways, including one-carbon metabolism, which is heavily reliant on serine. tandfonline.comlife-science-alliance.org
Serine provides one-carbon units for the synthesis of mitochondrial DNA and RNA, and it contributes to the production of NADPH, which is essential for maintaining mitochondrial redox homeostasis. nih.gov Research using metabolomics has revealed that serine deprivation significantly impacts mitochondrial function, leading to altered levels of acylcarnitines, which is a marker of impaired fatty acid oxidation. nih.govresearchgate.net Furthermore, the absence of serine affects the mitochondrial metabolism of glucose and glutamine and leads to increased mitochondrial fragmentation. nih.govresearchgate.net
Interestingly, some of these effects on mitochondrial function can occur independently of serine's roles in nucleotide and redox metabolism, pointing towards other mechanisms. nih.gov One such mechanism involves serine-derived lipids, particularly ceramides. A lipidomics analysis showed that serine deprivation leads to a decrease in ceramide levels, and supplementation with ceramide could partially rescue the defects in cell proliferation and mitochondrial morphology. frontiersin.orgnih.gov This indicates that serine supports mitochondrial function and cell proliferation through its contribution to ceramide metabolism. frontiersin.org Additionally, serine catabolism within the mitochondria, mediated by the enzyme SHMT2, is essential for maintaining cellular respiration. life-science-alliance.org
Stereoisomer-Specific Roles and Interconversions in Animal Models (e.g., D-Serine as a co-agonist in brain models)
In the mammalian central nervous system (CNS), the stereoisomers of serine, L-serine and D-serine, play distinct and crucial roles, particularly in neurotransmission. While L-amino acids are the primary building blocks of proteins, the discovery of D-serine in the brain revealed its specific function as a key neuromodulator. cambridge.orgwikipedia.org This section explores the stereoisomer-specific functions of serine, the enzymatic processes governing their interconversion, and the findings from various animal models that have elucidated these roles.
The primary mechanism for the synthesis of D-serine in the brain is the conversion of L-serine, a reaction catalyzed by the enzyme serine racemase (SRR). researchgate.netaseanjournalofpsychiatry.org This pyridoxal (B1214274) 5'-phosphate (PLP)-dependent enzyme is enriched in the brain and facilitates the racemization of L-serine to D-serine. cambridge.orgacs.org The degradation of D-serine is primarily carried out by D-amino acid oxidase (DAAO), a peroxisomal enzyme. researchgate.net However, DAAO is not uniformly distributed throughout the brain and is notably absent in forebrain regions that have high concentrations of D-serine. nih.gov In these areas, serine racemase itself can catalyze the degradation of D-serine through an α,β-elimination of water, providing a mechanism for regulating intracellular D-serine levels. nih.gov
A critical aspect of serine metabolism in the brain is the "serine shuttle," a metabolic crosstalk between astrocytes and neurons. researchgate.netfrontiersin.org Astrocytes are the primary site of L-serine synthesis from glucose, a process involving the enzyme 3-phosphoglycerate dehydrogenase (3-PGDH). mdpi.comnih.gov This astrocytic L-serine is then transported to neurons, where serine racemase converts it to D-serine. researchgate.netcambridge.org Subsequently, D-serine can be released from neurons and taken up by astrocytes for storage or degradation. cambridge.orgnih.gov
D-Serine as a Co-agonist of NMDA Receptors
The most well-documented role of D-serine in the brain is as a potent co-agonist of the N-methyl-D-aspartate (NMDA) receptor. cambridge.orgplos.org For the NMDA receptor to become activated, it requires the binding of both the primary agonist, glutamate, and a co-agonist at the glycine-binding site on the GluN1 subunit. wikipedia.orgplos.org Several lines of evidence from animal models indicate that D-serine, rather than glycine, is the main endogenous co-agonist in many forebrain regions. plos.org
Studies using animal models have been instrumental in establishing the physiological significance of D-serine. For instance, in neural cell cultures, the enzymatic degradation of endogenous D-serine with DAAO resulted in a significant reduction in NMDA receptor activity, an effect that was reversed by the application of exogenous D-serine. cambridge.org Furthermore, research in vertebrate retinas has shown that endogenous D-serine is necessary for NMDA receptor-mediated light-evoked responses. cambridge.org
Animal models with genetic modifications have provided further insights. Serine racemase knockout (SRR-/-) mice exhibit a dramatic reduction in brain D-serine levels (80-90%) and show impairments in NMDA receptor-dependent processes, such as synaptic plasticity. cambridge.orgmdpi.comfrontiersin.org These mice have also been shown to exhibit elevated levels of anxiety and cognitive deficits. mdpi.complos.org Conversely, transgenic mice overexpressing serine racemase in astrocytes displayed elevated brain D-serine levels and behaviors indicative of reduced depression-like symptoms. mdpi.com
The following table summarizes key findings from animal model studies on the role of D-serine.
L-Serine's Role in Neuromodulator Synthesis and Metabolism
While D-serine acts directly as a neuromodulator, L-serine's primary role in this context is as the essential precursor for D-serine synthesis. biorxiv.orgbiorxiv.org The availability of L-serine, largely controlled by astrocytic synthesis and the "serine shuttle," is therefore a critical determinant of D-serine levels and subsequent NMDA receptor function. researchgate.netpnas.org
Furthermore, L-serine metabolism is intricately linked to one-carbon metabolism through its conversion to glycine by the enzyme serine hydroxymethyltransferase (SHMT). wikipedia.orgbiorxiv.org This pathway is vital for the synthesis of nucleotides and for methylation processes. biorxiv.org Research suggests a competitive relationship between the conversion of L-serine to D-serine and its entry into one-carbon metabolism. biorxiv.org For instance, metabolomic analysis of neural progenitors has shown that D-serine can decrease glycine synthesis, thereby suppressing one-carbon metabolism. biorxiv.org
The following table outlines the key enzymes involved in serine interconversion and metabolism.
Analytical and Methodological Approaches in Dl Serine Research
Chromatographic Techniques for Separation and Quantification
Chromatography is fundamental to DL-Serine research, enabling the separation of its enantiomers and their accurate quantification in complex biological matrices.
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of serine enantiomers. nih.gov To achieve separation, methods often employ pre-column derivatization, where the amino acids are reacted with a chiral reagent to form diastereomers that can be resolved on standard reversed-phase columns, such as an octadecylsilica (ODS) column. capes.gov.brresearchgate.net Common derivatization agents include ortho-phthalaldehyde (OPA) combined with a chiral thiol like N-acetyl-L-cysteine (NAC), or Marfey's reagent. vulcanchem.comlcms.czjournalijar.com This approach allows for sensitive detection using fluorescence or electrochemical detectors. researchgate.netlcms.cz
Alternatively, direct enantiomeric separation can be achieved using chiral stationary phases (CSPs). For instance, an Astec® CHIROBIOTIC® TAG column, which is based on teicoplanin, has been successfully used to resolve D- and L-Serine. sigmaaldrich.com This method can be paired with UV detection. sigmaaldrich.com The choice of mobile phase is critical and is optimized to achieve the best separation; a common mobile phase is a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol (B129727). journalijar.comsigmaaldrich.com
Table 1: Selected HPLC Methods for DL-Serine Analysis
| Method | Column | Mobile Phase | Derivatization/Detection |
|---|---|---|---|
| Chiral Stationary Phase | Astec® CHIROBIOTIC® TAG, 25 cm x 4.6 mm, 5 µm sigmaaldrich.com | Water/Acetonitrile (70:30) sigmaaldrich.com | UV at 210 nm sigmaaldrich.com |
| Reversed-Phase with Derivatization | Agilent Zorbax SB-C18, 150 mm x 4.6 mm, 3.5 µm journalijar.com | 10 mM Tris buffer (pH 3.0) and Methanol (gradient) journalijar.com | Derivatization with Marfey’s reagent; UV detection journalijar.com |
| Reversed-Phase with Derivatization | ODS column capes.gov.br | Isocratic elution capes.gov.br | Derivatization with DMT-(S)-Pro-OSu; UPLC-MS/MS detection capes.gov.br |
Gas Chromatography-Mass Spectrometry (GC-MS) provides a highly sensitive and selective method for the stereoselective determination of serine enantiomers in biological samples like plasma. nih.gov Due to the low volatility of amino acids, derivatization is a necessary step. A typical procedure involves esterification with methanolic HCl followed by N,O-diacylation with an optically active reagent, such as (+)-α-methoxy-α-trifluoromethylphenylacetyl chloride (Mosher's reagent), to form epimeric amides. nih.gov
Quantification is often performed using stable isotope dilution, where a labeled internal standard, such as DL-[2H3]Serine, is added to the sample at the beginning of the preparation process. nih.gov This accounts for any loss of analyte during extraction, purification, and derivatization. nih.gov The analysis is carried out in selected ion monitoring (SIM) mode, which enhances specificity and sensitivity by monitoring characteristic ions of the derivatized serine enantiomers. nih.gov
Table 2: Typical GC-MS Workflow for Serine Enantiomer Analysis
| Step | Description | Reagents and Conditions |
|---|---|---|
| Internal Standard | Addition of a labeled standard to the sample. | DL-[2H3]Serine nih.gov |
| Purification | Isolation of serine enantiomers from the matrix. | Cation-exchange chromatography (e.g., BondElut SCX cartridge) nih.gov |
| Derivatization 1 (Esterification) | Conversion of the carboxyl group to a methyl ester. | HCl in methanol nih.gov |
| Derivatization 2 (Acylation) | Acylation of the amino and hydroxyl groups. | (+)-α-methoxy-α-trifluoromethylphenylacetyl chloride nih.gov |
| Analysis | Separation and detection of the derivatized enantiomers. | GC-MS with Selected Ion Monitoring (SIM) in chemical ionization mode nih.gov |
Thin-Layer Chromatography combined with densitometry offers a straightforward method to investigate the chemical behavior of DL-Serine, particularly its spontaneous peptidization in solution. researchgate.netoup.comnih.gov In this technique, solutions of L-, D-, and DL-Serine are applied to TLC plates, commonly pre-coated with microcrystalline cellulose (B213188). oup.comoup.com After developing the chromatogram with a suitable mobile phase, the separated spots are quantified by scanning the plate with a densitometer at a specific wavelength, often after post-chromatographic derivatization to visualize the spots. oup.com
Studies using this method have revealed that the racemic mixture, DL-Serine, exhibits a higher propensity for spontaneous peptidization compared to the individual L- and D-enantiomers. oup.comnih.gov The concentrations of the monomeric amino acids can be observed to change over time, sometimes in a non-linear or oscillatory fashion. oup.comoup.com
Table 3: Experimental Parameters for TLC-Densitometry of DL-Serine
| Parameter | Description |
|---|---|
| Stationary Phase | Microcrystalline cellulose plates (e.g., 20 x 20 cm) oup.com |
| Sample Preparation | DL-Serine dissolved in a solvent like 70% aqueous methanol oup.com |
| Development | Chromatographic separation using a defined mobile phase system. |
| Detection | Densitometric scanning in reflectance mode at a selected wavelength (e.g., 550 nm) oup.com |
| Application | Monitoring changes in monomer concentration to study peptidization dynamics oup.comnih.gov |
Gas Chromatography-Mass Spectrometry (GC-MS)
Spectroscopic Methods (e.g., Biomolecular NMR in metabolic research)
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive tool for studying DL-Serine within a larger metabolic context. researchgate.net While many advanced NMR studies utilize isotope-labeled compounds, NMR can also analyze unlabeled serine. isotope.comisotope.com Techniques like 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectroscopy can identify serine residues within proteins or monitor serine in complex mixtures like cell extracts. nih.gov
The chemical shift of the beta-carbon (Cβ) of serine is distinctive and helps in its identification in protein NMR spectra. researchgate.net For metabolic research, 1D ¹H-NMR can provide quantitative information on the levels of various metabolites, including serine, in biological samples. researchgate.net Furthermore, time-resolved NMR experiments can monitor enzymatic reactions involving serine, such as phosphorylation by kinases, providing site-specific information at atomic resolution. nih.gov These methods offer unique advantages over mass spectrometry by preserving the sample and providing detailed structural and dynamic information. nih.gov
Table 4: Application of NMR Spectroscopy in Serine Research
| NMR Experiment | Purpose | Typical Application |
|---|---|---|
| 1D ¹H-NMR | Quantification of metabolites in a mixture. researchgate.net | Measuring relative concentrations of serine, glutamate (B1630785), and other metabolites in cell culture media. researchgate.net |
| 2D ¹H-¹⁵N HSQC | Identification of specific amino acid residues in proteins. nih.gov | Assigning serine residues in a protein sequence; monitoring phosphorylation events. researchgate.netnih.gov |
| 2D ¹H-¹³C HSQC | Analysis of carbon-proton correlations. researchgate.net | Confirming the identity of serine and glycine (B1666218) extracted from cells. researchgate.net |
Enzymatic Assays for Serine and its Enantiomers
Enzymatic assays provide high selectivity and sensitivity for quantifying specific serine enantiomers due to the strict stereospecificity of the enzymes used. nih.gov These methods are cost-effective and suitable for analyzing complex biological samples. nih.gov
To measure D-serine, D-amino acid oxidase (DAO) is a widely used enzyme. nih.govplos.org DAO exclusively oxidizes D-amino acids, and its activity can be coupled to a secondary reaction that produces a measurable signal, such as a color change or fluorescence. nih.gov For L-serine, enzymes like serine racemase or L-serine dehydratase (also known as L-serine ammonia-lyase) can be employed. pnas.orgoup.com For example, D-serine dehydratase from yeast converts D-serine into pyruvate (B1213749); the pyruvate produced can then be quantified spectrophotometrically using lactate (B86563) dehydrogenase and NADH. researchgate.net Similarly, serine racemase can be used to convert L-serine to D-serine, which is then measured, or its dehydratase activity on serine can be monitored. pnas.orgoup.com
Table 5: Examples of Enzymatic Assays for Serine Enantiomers
| Target Enantiomer | Enzyme | Principle of Assay | Detection Method |
|---|---|---|---|
| D-Serine | D-amino acid oxidase (DAO) nih.govplos.org | Oxidizes D-serine, producing an α-keto acid, ammonia (B1221849), and hydrogen peroxide. The products are then measured. | Coupled reaction with a peroxidase and chromogen (colorimetric); chemiluminescence. pnas.org |
| D-Serine | D-serine dehydratase researchgate.net | Converts D-serine to pyruvate and ammonia. researchgate.net | Pyruvate is measured via reaction with lactate dehydrogenase, monitoring the decrease in NADH absorbance at 340 nm. researchgate.net |
| L-Serine | Serine Racemase pnas.orgoup.com | Catalyzes the conversion of L-serine to D-serine. pnas.org | The D-serine produced is quantified using a specific assay (e.g., chemiluminescent or HPLC-based). pnas.org |
| L-Serine | L-serine dehydratase mdpi.com | Catalyzes the conversion of L-serine to pyruvate and ammonia. mdpi.com | Pyruvate is measured using the 2,4-dinitrophenylhydrazine (B122626) method or with lactate dehydrogenase and NADH. researchgate.netmdpi.com |
Isotopic Labeling Strategies for Metabolic Flux Analysis (e.g., using labeled vs. unlabeled serine)
Metabolic Flux Analysis (MFA) is a powerful technique used to quantify the rates (fluxes) of metabolic pathways within a cell at steady state. creative-proteomics.com It involves introducing a stable isotope-labeled substrate (a tracer), such as ¹³C- or ¹⁵N-labeled serine, into a biological system. creative-proteomics.commedchemexpress.com The unlabeled DL-serine present in the system, either from extracellular sources or from de novo synthesis from other precursors like glucose, serves as a crucial component of the analysis. aacrjournals.org
As the labeled tracer is metabolized, the isotopes are incorporated into downstream metabolites. creative-proteomics.com Analytical techniques like mass spectrometry (MS) or NMR are then used to measure the mass isotopomer distribution (the relative amounts of molecules with different numbers of heavy isotopes) of these metabolites. isotope.comresearchgate.net By analyzing the dilution of the isotopic label by the endogenous, unlabeled serine pool, researchers can calculate the relative contributions of different metabolic pathways. creative-proteomics.com For example, this approach can distinguish between serine that is taken up from the extracellular environment versus serine that is synthesized de novo from glucose. rupress.org This provides a dynamic picture of cellular metabolism, revealing how pathways like the serine, glycine, one-carbon (SGOC) network are utilized in different conditions, such as in cancer cells. nih.gov The unlabeled fraction of a metabolite pool provides essential data for mathematical models used to calculate intracellular flux rates.
Table 6: Role of Unlabeled Serine in Isotopic Labeling for Metabolic Flux Analysis
| Labeled Tracer | Unlabeled Pool | Analytical Technique | Metabolic Pathway Studied | Research Finding |
|---|---|---|---|---|
| [U-¹³C₃]-Serine researchgate.net | Unlabeled serine and other metabolites in cell culture media. researchgate.net | LC-MS researchgate.net | Serine, Glycine, One-Carbon (SGOC) Network; Methionine Cycle researchgate.netnih.gov | Tracing the contribution of serine's carbon backbone to nucleotide synthesis and methylation reactions. researchgate.net |
| [U-¹³C₆]-Glucose aacrjournals.org | Unlabeled serine taken up from the media. aacrjournals.org | LC-MS aacrjournals.org | De novo serine synthesis pathway (SSP) aacrjournals.org | Quantifying the flux from glucose to serine by measuring the fraction of M+3 labeled serine versus the unlabeled pool. aacrjournals.org |
Table 7: Compound Names Mentioned in the Article
| Compound Name | Abbreviation |
|---|---|
| DL-Serine | |
| D-Serine | |
| L-Serine | |
| Acetonitrile | |
| Ammonia | |
| D-amino acid oxidase | DAO |
| DL-[2H3]Serine | |
| Glucose | |
| Glycine | |
| Lactate dehydrogenase | |
| Methanol | |
| N-acetyl-L-cysteine | NAC |
| Nicotinamide adenine (B156593) dinucleotide | NADH |
| ortho-phthalaldehyde | OPA |
| Pyruvate | |
| Serine racemase | |
| Teicoplanin | |
| Tris | |
| (+)-α-methoxy-α-trifluoromethylphenylacetyl chloride | Mosher's reagent |
| Marfey's reagent | |
| DMT-(S)-Pro-OSu |
Mass Spectrometry-Based Metabolomics and Proteomics Applications
Mass spectrometry (MS) has become an indispensable tool in the study of DL-serine, enabling significant advancements in both metabolomics and proteomics. vulcanchem.com Because enantiomers like D-serine and L-serine have identical masses, a standard mass spectrometer cannot distinguish between them. acs.org Therefore, MS-based methods for chiral analysis typically require coupling with separation techniques like chromatography or the use of chiral selectors to form diastereomers that can be differentiated. polyu.edu.hkunipd.itresearchgate.net This capability is crucial, as D-serine and L-serine have distinct biological roles, with L-serine being a proteinogenic amino acid and D-serine acting as a key neuromodulator. nih.govfrontiersin.org
Metabolomics: Chiral Quantification of Serine Enantiomers
In metabolomics, the primary focus is the accurate quantification of D-serine and L-serine in complex biological samples such as plasma, cerebrospinal fluid (CSF), and tissue extracts. nih.gov This is essential for understanding the physiological and pathological significance of these enantiomers, particularly D-serine's role as a co-agonist at the N-methyl-D-aspartate (NMDA) receptor in the central nervous system. nih.govfrontiersin.org Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most prevalent technique for this purpose, offering high sensitivity and specificity. nih.gov
Several analytical strategies have been developed for the chiral resolution and quantification of serine. These can be broadly categorized into direct and indirect methods.
Direct Enantioseparation: This approach uses a chiral stationary phase (CSP) in the liquid chromatography column to physically separate the D- and L-enantiomers before they enter the mass spectrometer. This method avoids chemical derivatization, simplifying sample preparation. For instance, a highly sensitive and specific LC-MS/MS method was developed using tandemly-arranged chiral columns (CROWNPAK CR-I(+)) to determine D- and L-serine levels in human plasma without derivatization. nih.gov Another study utilized a Regis® ChiroSil RCA(+) column for the direct enantioselective analysis of D-serine in human plasma. researchgate.net
Indirect Enantioseparation (Chiral Derivatization): This more common method involves reacting the serine enantiomers with a chiral derivatizing agent to form diastereomers. These diastereomeric pairs have different physicochemical properties and can be separated on a standard, non-chiral (achiral) column, such as a C18 reversed-phase column. nih.govnih.gov Various derivatizing agents have been employed, including Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide, FDAA) and its analogs, (R)-1-Boc-2-piperidine carbonyl chloride, and (S)-4-(3-isothiocyanatopyrrolidin-1-yl)-7-(N,N-dimethylaminosulfonyl)-2,1,3-benzoxadiazole. nih.govnih.govresearchgate.net Gas chromatography-mass spectrometry (GC-MS) following nonchiral derivatization and separation on a chiral column is another established technique. nih.gov
The development of these methods has enabled the reliable measurement of serine enantiomers in various biological contexts, providing valuable insights into their homeostasis and association with disease.
Table 1: Comparison of Mass Spectrometry-Based Methods for DL-Serine Quantification
| Analytical Technique | Separation Method | Derivatization | Sample Matrix | Key Findings (e.g., LLOQ, Precision) | Reference |
|---|---|---|---|---|---|
| LC-MS/MS | Chiral Column (CROWNPAK CR-I(+)) | None | Human Plasma | LLOQ: 0.01 µg/mL (D-Serine), 0.1 µg/mL (L-Serine); Inter-day precision <15% | nih.gov |
| LC-MS/MS | Chiral Column (ChiroSil RCA(+)) | None | Human Plasma | LLOQ: Not specified; Inter-run CV ≤ 8.7% | researchgate.net |
| GC-MS | Chiral Column (Chirasil-L-Val) | Non-chiral | Cerebrospinal Fluid (CSF) | LLOQ: 0.14 µmol/L (D-Serine), 0.44 µmol/L (L-Serine); Between-run imprecision <13% | nih.gov |
| LC-MS | Achiral Column (Reversed-Phase) | Marfey's Reagent | Cerebrospinal Fluid (CSF) | LLOQ: 0.20 µmol/L (D-Serine), 0.41 µmol/L (L-Serine); Between-run imprecision <13% | nih.gov |
| LC-MS/MS | Achiral Column (Zorbax Eclipse XDB-C18) | (R)-1-Boc-2-piperidine carbonyl chloride | Human Plasma | LLOQ: 0.19 nmol/mL; CV ≤ 8% | nih.gov |
| LC-MS/MS | Triazole-bonded column | (S)-DBD-PyNCS | Human Serum | LLOQ: 0.5 µM; Detection limit 1.1 fmol/injection | researchgate.net |
LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation
Research using these validated methods has established baseline concentrations of D- and L-serine in healthy individuals. These reference ranges are critical for identifying abnormalities in patient populations.
Table 2: Endogenous Concentrations of D-Serine and L-Serine in Human Plasma
| Analyte | Concentration Range | Analytical Method | Reference |
|---|---|---|---|
| D-Serine | 0.124 - 0.199 µg/mL | LC-MS/MS (Direct) | nih.gov |
| L-Serine | 7.97 - 13.1 µg/mL | LC-MS/MS (Direct) | nih.gov |
| D-Serine | ~2.3 nmol/mL | LC-MS/MS (Indirect) | nih.gov |
Proteomics: Investigating Serine's Role in Protein Function
In proteomics, mass spectrometry is used to identify and quantify proteins and their post-translational modifications (PTMs). Serine is one of the most frequently phosphorylated amino acids, and serine phosphorylation is a key mechanism for regulating protein function, signal transduction, and enzymatic activity. vulcanchem.com Shotgun proteomics, a bottom-up approach where proteins are digested into peptides before MS analysis, is commonly used to create comprehensive protein profiles of cells or tissues. uni-muenchen.de
Stable isotope labeling using compounds like DL-SERINE (13C3; 15N) is a powerful strategy in proteomics and metabolomics. vulcanchem.com By introducing labeled serine into a biological system, researchers can trace its incorporation into proteins and metabolic pathways. This allows for:
Measuring protein turnover rates: Tracking the rate at which serine-containing proteins are synthesized and degraded. vulcanchem.com
Metabolic pathway analysis: Elucidating the flow of serine through networks such as one-carbon metabolism and phospholipid synthesis. vulcanchem.com
Site-specific structural analysis: The isotopic label provides a distinct mass signature that helps pinpoint the location and role of specific serine residues in protein folding, enzymatic catalysis, and signal transduction. vulcanchem.com
Integrated metabolomic and proteomic studies have provided deeper insights into cellular processes. For example, by analyzing both protein and metabolite changes during the differentiation of human-induced pluripotent stem cells (hiPSCs) into astrocytes, researchers observed significant alterations in serine metabolism. uniroma1.it L-serine levels increased dramatically during mid-differentiation, highlighting its central role in supporting the synthesis of other amino acids and glutathione (B108866) for redox balance. uniroma1.it Such multi-omics approaches are crucial for building a holistic understanding of the complex roles of DL-serine in cellular biology.
Chemical Synthesis and Biotechnological Applications in Research
Chemoenzymatic and Enzymatic Synthesis of Serine Enantiomers
The production of specific serine enantiomers (L-serine and D-serine) is crucial for various applications, and both chemoenzymatic and purely enzymatic methods have been developed to achieve high purity and efficiency.
Chemoenzymatic approaches combine chemical synthesis with enzymatic reactions to produce optically active serine derivatives. For instance, optically active O-methyl-L-serine has been prepared from acrylamide (B121943) through a four-step reaction sequence involving bromination, etherification, ammonolysis, and a key enzymatic step. researchgate.net This final step utilizes a dual-enzyme system, consisting of α-amino-ε-caprolactam racemase and peptidase B, to achieve enantiopure O-methyl-L-serine with a yield exceeding 99.7%. researchgate.net Another chemoenzymatic method involves the enzymatic acetylation of N-Cbz-2-alkyl-2-aminopropane-1,3-diols using immobilized lipoprotein lipase, followed by enantiodivergent oxidation to yield both (R)- and (S)-α-substituted serines. benthamopenarchives.com Additionally, the hydrolysis of diethyl N-Cbz-2-amino-2-methylmalonate catalyzed by porcine liver esterase can produce (R)-N-Cbz-2-amino-3-ethoxy-2-methyl-3-oxopropanoic acid, which can then be converted to both enantiomers of α-methylserine. benthamopenarchives.com
Purely enzymatic synthesis offers a more direct route to serine enantiomers. Evonik Industries, for example, has developed an efficient enzymatic process for synthesizing L-serine, D-serine, and DL-serine. evonik.com This method is used for large-scale production and is significant for manufacturing pharmaceutical ingredients. evonik.com The enzyme serine palmitoyltransferase (SPT) from Sphingobacterium multivorum has been shown to catalyze the racemization of serine, meaning it can convert D-serine to L-serine. nih.gov This discovery helps explain how KDS (3-ketodihydrosphingosine), a product of the reaction between L-serine and palmitoyl-CoA, can also be formed when starting with D-serine. nih.gov Furthermore, serine racemase is the enzyme responsible for synthesizing D-serine from L-serine in neurons, where D-serine acts as a neuromodulator. wikipedia.org
Table 1: Comparison of Chemoenzymatic and Enzymatic Synthesis Methods for Serine Enantiomers
| Method | Key Enzymes/Reagents | Starting Material | Product(s) | Key Findings | Reference(s) |
| Chemoenzymatic | α-amino-ε-caprolactam racemase, peptidase B | Acrylamide | O-methyl-L-serine | High yield (>99.7%) and enantiopurity (ee >99.9%). | researchgate.net |
| Chemoenzymatic | Immobilized lipoprotein lipase | N-Cbz-2-alkyl-2-aminopropane-1,3-diols | (R)- and (S)-α-substituted serines | Enantiodivergent oxidation allows for the production of both enantiomers. | benthamopenarchives.com |
| Chemoenzymatic | Porcine liver esterase | Diethyl N-Cbz-2-amino-2-methylmalonate | Both enantiomers of α-methylserine | Enzymatic hydrolysis followed by enantiodivergent reduction. | benthamopenarchives.com |
| Enzymatic | Not specified | Not specified | L-serine, D-serine, DL-serine | Large-scale, efficient production for pharmaceutical applications. | evonik.com |
| Enzymatic | Serine palmitoyltransferase (SPT) | D-serine, L-serine | L-serine, D-serine, 3-ketodihydrosphingosine (KDS) | SPT can racemize serine, allowing for the formation of L-serine from D-serine. | nih.gov |
| Enzymatic | Serine racemase | L-serine | D-serine | Key enzyme for D-serine synthesis in the brain. | wikipedia.org |
DL-Serine as a Building Block in Synthetic Chemistry Research
DL-serine and its derivatives are valuable building blocks in synthetic chemistry, serving as precursors for a wide range of more complex molecules. The racemic nature of DL-serine provides a starting point for the synthesis of both D- and L-isomers of various compounds.
Derivatives of DL-serine, such as N-Acetyl-DL-serine and N-Formyl-DL-serine, are utilized in biochemical and pharmaceutical research. cymitquimica.comsmolecule.com N-Acetyl-DL-serine, for example, is a building block in protein synthesis and is investigated for its potential neuroprotective properties. cymitquimica.com N-Formyl-DL-serine can be used as an intermediate in the synthesis of more complex molecules and in peptide synthesis. smolecule.com
DL-Serinohydrazide hydrochloride, a derivative of serine and hydrazine, serves as a versatile building block in the synthesis of peptides and other bioactive compounds. ontosight.ai Its hydrochloride form enhances its water solubility, making it useful in various biochemical applications. ontosight.ai
In the synthesis of bioactive natural products, serine is a crucial starting material. For instance, a derivative of L-serine, the (R)-Garner-type aldehyde, is a key intermediate in the synthesis of (+)-furanomycin, an antibiotic. researchgate.net This highlights the utility of serine in constructing complex chiral molecules. Furthermore, serine's side chain can be modified to introduce different functionalities, making it a versatile scaffold in organic synthesis.
Table 2: Applications of DL-Serine and its Derivatives in Synthetic Chemistry
| Compound | Application | Research Area | Key Features | Reference(s) |
| N-Acetyl-DL-serine | Building block in protein synthesis | Biochemical and pharmaceutical research | Potential neuroprotective properties. | cymitquimica.com |
| N-Formyl-DL-serine | Intermediate in synthesizing complex molecules, peptide synthesis | Synthetic chemistry, biochemical research | Versatile building block. | smolecule.com |
| DL-Serinohydrazide hydrochloride | Building block for peptides and bioactive compounds | Biochemical research, drug development | Enhanced water solubility. | ontosight.ai |
| (R)-Garner-type aldehyde (from L-serine) | Intermediate in the synthesis of (+)-furanomycin | Natural product synthesis | Enables the construction of complex chiral molecules. | researchgate.net |
Metabolic Engineering and Pathway Redesign for Serine Production or Utilization in Model Organisms
Metabolic engineering of microorganisms, particularly Escherichia coli, has been extensively explored to enhance the production of L-serine from simple carbon sources like glucose. These strategies typically involve the overexpression of genes in the L-serine biosynthetic pathway and the deletion of genes responsible for its degradation.
The biosynthesis of L-serine in E. coli starts from the glycolytic intermediate 3-phosphoglycerate (B1209933) and involves three key enzymes encoded by the genes serA, serB, and serC. wikipedia.orgmdpi.com A common strategy to increase L-serine production is to overexpress these genes. nih.govoup.com Furthermore, to prevent the degradation of L-serine, genes encoding L-serine deaminases (sdaA, sdaB, and tdcG) and serine hydroxymethyltransferase (glyA) are often deleted. mdpi.comnih.gov
Researchers have successfully engineered E. coli strains capable of producing significant amounts of L-serine. For example, one study reported a production titer of 11.7 g/L with a high yield of 0.43 g/g of glucose in a fed-batch fermentation. nih.gov Another engineered strain produced 8.45 g/L of L-serine in fed-batch fermentation. oup.com These achievements demonstrate the effectiveness of metabolic engineering in creating efficient microbial cell factories for L-serine production.
Beyond production, metabolic pathway redesign can also focus on the utilization of alternative feedstocks. For instance, a synthetic metabolic pathway has been constructed in E. coli to produce threonine from ethylene (B1197577) glycol, a non-traditional carbon source. researchgate.net This pathway involves extending a previously developed synthetic route for glycolaldehyde (B1209225) assimilation. researchgate.net Such innovations in pathway design open up possibilities for producing valuable amino acids from a wider range of substrates.
**Table 3: Metabolic Engineering Strategies for L-Serine Production in *E. coli***
| Genetic Modification | Target Gene(s) | Purpose | Effect on L-Serine Production | Reference(s) |
| Overexpression | serA, serB, serC | Enhance L-serine biosynthesis | Increased production titer and yield. | nih.govoup.com |
| Deletion | sdaA, sdaB, tdcG | Prevent L-serine degradation to pyruvate (B1213749) | Accumulation of L-serine. | mdpi.comnih.gov |
| Deletion | glyA | Prevent L-serine degradation to glycine (B1666218) | Accumulation of L-serine. | nih.gov |
| Overexpression | eamA | Increase serine tolerance | Higher production titers in fed-batch fermentation. | nih.gov |
| Deletion | iclR, arcA | Regulate glyoxylate (B1226380) cycle and aerobic respiration | Improved L-serine accumulation. | oup.com |
Advanced Research Perspectives and Future Directions
Systems-Level Understanding of Serine Metabolic Networks
A systems-level perspective is crucial for comprehending the complex role of serine. The serine, glycine (B1666218), one-carbon (SGOC) metabolic network represents a critical integration point in cellular metabolism, channeling the flux of serine and glycine into numerous essential biological functions. nih.gov This network is not merely a linear pathway but a complex system that supports the synthesis of nucleotides (purines and pyrimidines), lipids, and proteins. nih.gov Furthermore, it is integral to maintaining cellular redox balance through glutathione (B108866) biosynthesis and the production of NADPH. nih.govnih.gov
Computational and experimental approaches have been combined to achieve a more holistic understanding. Researchers have carried out computational reconstructions of the SGOC network, identifying a core set of 64 genes that encompass its key metabolic reactions and enzymes. nih.govthermofisher.com Subsequent characterization of this network's expression across thousands of normal and cancerous tissues has revealed significant heterogeneity. nih.govnih.govthermofisher.com For instance, while global expression of SGOC genes tends to be higher in ovarian, colon, and lung cancers compared to normal tissues, breast cancer shows much greater variability. thermofisher.com This highlights that the utilization of the serine metabolic network is highly context-dependent. nih.govnih.gov
Table 1: Key Components and Outputs of the Serine, Glycine, One-Carbon (SGOC) Metabolic Network
| Category | Component / Output | Biological Function |
|---|---|---|
| Inputs | Glucose | Precursor for de novo serine synthesis. nih.gov |
| Extracellular Serine & Glycine | Uptake from the environment. nih.gov | |
| Core Pathways | De Novo Serine Synthesis | Production of serine from the glycolytic intermediate 3-phosphoglycerate (B1209933). annualreviews.org |
| One-Carbon Metabolism | Transfer of one-carbon units via the folate cycle. nih.gov | |
| Transsulfuration Pathway | Synthesis of cysteine and other sulfur-containing molecules. mdpi.com | |
| Metabolic Outputs | Nucleotide Synthesis | Building blocks for DNA and RNA. nih.gov |
| Protein Synthesis | Incorporation of serine and glycine into proteins. oup.com | |
| Lipid Synthesis | Precursor for sphingolipids and phospholipids (B1166683). nih.govmdpi.com | |
| Glutathione (GSH) Synthesis | Maintenance of cellular redox status. nih.gov | |
| S-adenosylmethionine (SAM) | Universal methyl donor for methylation reactions. aginganddisease.orgresearchgate.net |
Interplay of Serine Metabolism with Cellular Signaling Pathways
Serine metabolism is deeply intertwined with major cellular signaling pathways, acting as both a sensor and a regulator of the cell's metabolic state. nih.govresearchgate.net It is not just a building block but an active signaling molecule that governs processes from cell proliferation to immune responses. nih.govresearchgate.net
One of the most significant interactions is with the mammalian target of rapamycin (B549165) (mTOR) signaling pathway. researchgate.netnih.gov mTOR, a central serine-threonine kinase, acts as a nutrient sensor that aligns cell growth and division with nutrient availability. nih.gov When serine is abundant, it can activate mTORC1, which in turn promotes the upregulation of key enzymes in the serine synthesis pathway (SSP), creating a positive feedback loop that supports cell proliferation. nih.gov This connection is vital in both normal processes, like T-cell differentiation, and in pathological conditions. nih.gov
Furthermore, serine metabolism is a key link to epigenetic regulation. aginganddisease.org The SGOC network provides the one-carbon units necessary for the methionine cycle to generate S-adenosylmethionine (SAM). researchgate.net SAM is the universal methyl donor for the methylation of DNA, RNA, and histones, fundamental processes that control gene expression and cellular identity. aginganddisease.org Serine starvation can lead to a reduction in global methylation levels by disrupting this supply chain. aginganddisease.org
Other signaling pathways are also influenced by serine availability. The oncogene c-Myc, for example, can activate the SSP by upregulating its key enzymes, a mechanism used by cancer cells to sustain rapid proliferation, especially under nutrient-limited conditions. nih.gov Serine metabolism also plays a critical role in the immune system, where it supports the proliferation and function of immune cells like effector T cells. aginganddisease.orgfrontiersin.org
Table 2: Interaction of Serine Metabolism with Cellular Signaling Pathways
| Interacting Pathway | Key Molecules | Functional Outcome |
|---|---|---|
| mTOR Signaling | mTORC1 | Activated by serine; promotes cell growth, proliferation, and upregulates serine synthesis enzymes. nih.gov |
| Epigenetic Regulation | S-adenosylmethionine (SAM) | Serine provides one-carbon units for SAM synthesis, which is the primary methyl donor for DNA, RNA, and histone methylation. aginganddisease.orgresearchgate.net |
| c-Myc Signaling | c-Myc | Upregulates serine synthesis pathway (SSP) enzymes to support rapid cell proliferation. nih.gov |
| Integrated Stress Response | ATF4 | Under amino acid starvation, this transcription factor upregulates SSP genes to enhance serine production. researchgate.net |
| Immune Cell Signaling | T-cells | Serine metabolism supports the proliferation, differentiation, and function of effector T-cells. aginganddisease.orgfrontiersin.org |
Evolution of Serine Metabolic Pathways across Organisms
The pathways for serine biosynthesis exhibit remarkable diversity across the domains of life, reflecting distinct evolutionary pressures and metabolic adaptations. oup.comannualreviews.orgresearchgate.netfrontiersin.org In bacteria and mammals, the de novo synthesis of serine is primarily accomplished through the phosphorylated pathway of serine biosynthesis (PPSB). nih.govoup.com This pathway starts with the glycolytic intermediate 3-phosphoglycerate and involves three enzymatic steps catalyzed by phosphoglycerate dehydrogenase (PGDH), phosphoserine aminotransferase (PSAT), and phosphoserine phosphatase (PSPH). nih.govoup.com
Plants, however, possess a more complex and multifaceted network for serine synthesis. uv.es They utilize at least three distinct pathways: the phosphorylated pathway (located in plastids), the glycerate pathway (in peroxisomes), and the photorespiratory glycolate (B3277807) pathway (GPSB), which operates in mitochondria. oup.com The coexistence of these pathways allows for metabolic flexibility, with their relative importance shifting based on environmental factors like atmospheric CO2 concentration. oup.comfrontiersin.org Under conditions that suppress photorespiration (such as elevated CO2), the contribution of the non-photorespiratory pathways becomes more significant for plant growth. oup.com
Phylogenetic analyses of key enzymes have provided insights into the evolution of these pathways. Studies on PGDH, the rate-limiting enzyme of the PPSB, in various land plants have revealed that the sensitivity of different enzyme isozymes to allosteric regulation by amino acids has diversified over time. portlandpress.com This suggests a convergent evolution of regulatory mechanisms in different plant lineages. portlandpress.com In the bacterial kingdom, research has uncovered a widespread and evolutionarily conserved coupling between the enzymes D-3-phosphoglycerate dehydrogenase (SerA) and D-2-hydroxyglutarate dehydrogenase (D2HGDH), a mechanism believed to facilitate more efficient L-serine biosynthesis. pnas.org
Table 3: Comparison of Primary Serine Biosynthesis Pathways in Different Organisms
| Organism Group | Primary Pathway(s) | Location | Key Features |
|---|---|---|---|
| Bacteria | Phosphorylated Pathway (PPSB) | Cytosol | Primary route for de novo synthesis; often coupled with D2HGDH. nih.govpnas.org |
| Plants | Phosphorylated Pathway (PPSB) | Plastids | Active alongside other pathways. oup.com |
| Glycolate Pathway (GPSB) | Mitochondria, Peroxisomes, Chloroplasts | Linked to photorespiration; a major source of serine in C3 plants under normal CO2. oup.comfrontiersin.org | |
| Glycerate Pathway | Peroxisomes | An alternative non-photorespiratory route. oup.com | |
| Mammals | Phosphorylated Pathway (PPSB) | Cytosol | Main pathway for de novo synthesis from glucose. nih.govoup.com |
Development of Novel Research Tools and Methodologies
Advances in our understanding of serine metabolism have been driven by the development and application of sophisticated research tools. These methodologies enable a deeper and more quantitative analysis of the complex metabolic networks involving serine.
A cornerstone of modern metabolic research is the use of stable isotope tracing coupled with high-resolution mass spectrometry. nih.govthermofisher.com By feeding cells or organisms with serine labeled with stable isotopes (such as ¹³C or ¹⁵N), researchers can trace the journey of its atoms through various metabolic pathways. isotope.comisotope.com This allows for the precise measurement of metabolic fluxes and the identification of active pathways, providing a dynamic view that goes beyond static metabolite concentrations. nih.gov
The integration of multi-omics technologies has been particularly powerful. Arrayed RNAi screens combined with metabolomics and high-throughput imaging have been used to identify previously unknown genes and membrane transporters responsible for serine uptake and mitochondrial import in cancer cells. researchgate.netaacrjournals.orgnih.gov This approach led to the discovery that dual inhibition of these transporters could reduce tumor growth. researchgate.netnih.gov
Furthermore, untargeted metabolomics analysis has been instrumental in uncovering novel regulatory mechanisms. For example, such an analysis led to the unexpected discovery that isocitrate dehydrogenase 1 (IDH1) can regulate the expression of key serine biosynthesis enzymes (PHGDH and PSAT1) through a non-canonical, non-enzymatic function. researchgate.netaacrjournals.org This finding has opened up new therapeutic avenues for targeting serine metabolism in cancer. aacrjournals.orgnih.gov Computational tools, including network reconstructions and pathway analysis software, are essential for integrating and interpreting the large datasets generated by these omics approaches, enabling a true systems-level analysis. nih.gove-enm.org
Table 4: Novel Research Tools for Studying Serine Metabolism
| Tool / Methodology | Application | Research Findings Enabled |
|---|---|---|
| Stable Isotope Tracing & Mass Spectrometry | Quantifying metabolic fluxes through serine-related pathways. | Tracing the metabolic fate of serine; demonstrating that collective gene expression predicts flux better than single genes. nih.govnih.gov |
| Computational Network Reconstruction | Building models of the SGOC network to analyze its structure and expression. | Identification of a 64-gene core network; characterization of heterogeneous expression in cancers. nih.govthermofisher.com |
| Genetic Screens (e.g., RNAi) with Metabolomics | Identifying novel genes, enzymes, and transporters in serine metabolism. | Discovery of specific solute carriers (SLCs) for serine transport and mitochondrial import. researchgate.net |
| Untargeted Metabolomics | Profiling global metabolic changes in response to genetic or chemical perturbations. | Uncovering the non-canonical role of IDH1 in regulating serine biosynthesis enzyme expression. aacrjournals.orgnih.gov |
| Combined GWAS and Metabolomics | Integrating genetic variation data with metabolic profiles. | Identifying potential biomarkers and molecular targets in metabolic diseases. researchgate.net |
Q & A
Q. How should conflicting results about DL-serine’s role in metabolic pathways be addressed in grant proposals?
- Answer : Proposals must explicitly identify knowledge gaps (e.g., contradictory in vitro vs. in vivo findings) and propose mechanistic studies (e.g., isotopic tracing or knockout models). Pilot data demonstrating feasibility strengthens applications, alongside citations to unresolved debates in high-impact reviews .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
